Technical Documentation Center

4-Bromo-5-(chloromethyl)thiazole Documentation Hub

A focused reading path for foundational, methodological, troubleshooting, and comparative topics. Return to the product page for procurement and RFQ.

  • Product: 4-Bromo-5-(chloromethyl)thiazole
  • CAS: 1352041-45-2

Core Science & Biosynthesis

Foundational

4-Bromo-5-(chloromethyl)thiazole: A Dual-Reactive Scaffold for Advanced Drug Discovery and High-Throughput Synthesis

Executive Summary In contemporary medicinal chemistry, the rapid generation of diverse, complex molecular libraries relies heavily on the strategic selection of bifunctional building blocks. The thiazole ring is a privil...

Back to Product Page

Author: BenchChem Technical Support Team. Date: April 2026

Executive Summary

In contemporary medicinal chemistry, the rapid generation of diverse, complex molecular libraries relies heavily on the strategic selection of bifunctional building blocks. The thiazole ring is a privileged pharmacophore found in numerous FDA-approved therapeutics, ranging from anti-infectives (e.g., Ritonavir) to kinase inhibitors (e.g., Dasatinib). 4-Bromo-5-(chloromethyl)-1,3-thiazole has emerged as a highly versatile, dual-reactive scaffold. By orthogonalizing the reactivity of a highly electrophilic C5-chloromethyl group and a C4-bromo substituent primed for transition-metal catalysis, researchers can execute divergent synthetic strategies to rapidly access complex chemical space.

This technical guide provides an in-depth analysis of the chemical properties, mechanistic reactivity, and field-proven experimental protocols for utilizing 4-bromo-5-(chloromethyl)thiazole in drug development.

Chemical Identity and Physical Properties

Accurate physicochemical data is critical for predicting solubility, reactivity, and chromatographic behavior during library synthesis. The core properties of 4-bromo-5-(chloromethyl)-1,3-thiazole are summarized below.

PropertyValue / Description
Chemical Name 4-bromo-5-(chloromethyl)-1,3-thiazole
CAS Number 1352041-45-2
Molecular Formula C₄H₃BrClNS
Molecular Weight 212.49 g/mol
SMILES String ClCc1scnc1Br
InChI Key WIDAIXSCDMIQEH-UHFFFAOYSA-N
Structural Features Aromatic 1,3-thiazole core, C4-bromine atom, C5-chloromethyl group
Solubility Profile Soluble in polar aprotic solvents (DMF, DMSO, MeCN, THF) and halogenated solvents (DCM). Insoluble in water.

Data sourced from authoritative chemical registries [1].

Mechanistic Reactivity: The Power of Bifunctionality

The synthetic utility of 4-bromo-5-(chloromethyl)thiazole lies in the orthogonal reactivity of its two functional handles, allowing for sequential, chemoselective modifications without the need for protecting groups.

Electrophilic Activation at the C5-Chloromethyl Group

The chloromethyl group at the 5-position is highly activated toward bimolecular nucleophilic substitution ( SN​2 ). The adjacent electron-withdrawing thiazole ring stabilizes the transition state, making the benzylic-like carbon highly susceptible to attack by amines, thiols, and alcohols. This handle is frequently used to append solubilizing groups (e.g., piperazines or morpholines) early in the synthetic sequence.

Oxidative Addition at the C4-Bromo Position

The bromine atom at the 4-position serves as a robust handle for palladium-catalyzed cross-coupling reactions, such as Suzuki-Miyaura, Negishi, and Buchwald-Hartwig couplings [2]. However, five-membered heteroaryl halides are notoriously base-sensitive. Traditional strong bases (e.g., NaOtBu) used in Buchwald-Hartwig aminations often cause substrate decomposition, which subsequently deactivates the palladium catalyst. Recent advancements have demonstrated that using moderate-strength bases like sodium trimethylsilanolate (NaOTMS) in conjunction with deactivation-resistant ligands (e.g., GPhos) enables highly efficient C–N cross-coupling on these sensitive scaffolds [3].

ReactivityMap Core 4-bromo-5-(chloromethyl)thiazole (Dual-Reactive Scaffold) SN2 S_N2 Substitution (C5-Chloromethyl) Core->SN2 PdCoupling Pd-Catalyzed Cross-Coupling (C4-Bromo) Core->PdCoupling Amine N-Alkylation (Amines, Piperazines) SN2->Amine Thiol S-Alkylation (Thiols) SN2->Thiol Suzuki Suzuki-Miyaura (Aryl Boronic Acids) PdCoupling->Suzuki Buchwald Buchwald-Hartwig (Amines) PdCoupling->Buchwald Complex Fully Functionalized Bioactive Scaffold Amine->Complex Suzuki->Complex

Caption: Divergent synthetic pathways of 4-bromo-5-(chloromethyl)thiazole in drug discovery.

Experimental Methodologies: Self-Validating Protocols

To ensure scientific integrity and reproducibility, the following protocols are designed as self-validating systems. Causality is explicitly stated to justify reagent selection and reaction conditions.

Protocol A: Regioselective SN​2 Amination of the C5-Chloromethyl Group

This protocol details the attachment of a secondary amine (e.g., N -methylpiperazine) to the C5 position, leaving the C4-bromo group intact for downstream coupling.

Reagents:

  • 4-bromo-5-(chloromethyl)-1,3-thiazole (1.0 equiv)

  • N -methylpiperazine (1.2 equiv)

  • Potassium carbonate ( K2​CO3​ , 2.0 equiv)

  • Anhydrous Acetonitrile (MeCN, 0.2 M)

Step-by-Step Procedure:

  • Preparation: In an oven-dried round-bottom flask equipped with a magnetic stir bar, dissolve 4-bromo-5-(chloromethyl)-1,3-thiazole in anhydrous MeCN. Causality: MeCN is a polar aprotic solvent that accelerates SN​2 kinetics without participating in side reactions.

  • Base Addition: Add finely powdered K2​CO3​ to the solution. Causality: K2​CO3​ is a mild, insoluble base that scavenges the HCl byproduct, driving the reaction forward without inducing base-mediated degradation of the thiazole ring.

  • Nucleophile Addition: Dropwise add N -methylpiperazine at 0 °C, then allow the mixture to warm to room temperature. Stir for 4–6 hours.

  • Reaction Monitoring: Monitor the reaction via LC-MS. The disappearance of the starting material mass ( [M+H]+≈212/214 ) and the appearance of the product mass validates the completion of the alkylation.

  • Workup & Purification: Filter the suspension to remove inorganic salts. Concentrate the filtrate under reduced pressure. Purify the crude residue via flash column chromatography (DCM/MeOH gradient) to yield the 5-(aminomethyl)-4-bromothiazole intermediate.

Protocol B: Palladium-Catalyzed Suzuki-Miyaura Coupling at C4

Following C5 functionalization, the C4-bromo handle can be utilized to install aryl or heteroaryl groups [4].

Reagents:

  • 5-(aminomethyl)-4-bromothiazole intermediate (1.0 equiv)

  • Arylboronic acid (1.5 equiv)

  • Pd(dppf)Cl2​⋅CH2​Cl2​ (0.05 equiv, 5 mol%)

  • Sodium carbonate ( Na2​CO3​ , 2.0 M aqueous solution, 3.0 equiv)

  • 1,4-Dioxane (0.1 M)

Step-by-Step Procedure:

  • Degassing: In a Schlenk tube, combine the bromothiazole intermediate, arylboronic acid, and 1,4-Dioxane. Sparge the solution with ultra-pure N2​ or Argon for 15 minutes. Causality: Removing dissolved oxygen is critical to prevent the premature oxidation of the active Pd(0) species to an inactive Pd(II) state.

  • Catalyst & Base Addition: Add Pd(dppf)Cl2​⋅CH2​Cl2​ and the degassed aqueous Na2​CO3​ solution. Causality: Water is essential in this biphasic system to dissolve the inorganic base and facilitate the formation of the reactive boronate complex, which undergoes transmetalation.

  • Heating: Seal the tube and heat to 90 °C for 12 hours.

  • Workup: Cool to room temperature, dilute with EtOAc, and wash with brine. Dry the organic layer over anhydrous Na2​SO4​ , filter, and concentrate. Purify via reverse-phase preparative HPLC to obtain the fully functionalized thiazole derivative.

Applications in High-Throughput Drug Discovery

The predictable, stepwise reactivity of 4-bromo-5-(chloromethyl)thiazole makes it an ideal candidate for automated, high-throughput synthesis (HTS) platforms. In modern drug discovery, continuous flow technologies and microfluidic reactors are utilized to perform nanomole-scale reaction optimizations.

By integrating in-line LC-MS and affinity chromatography, researchers can rapidly synthesize hundreds of analogs by varying the nucleophile in the first step (C5) and the boronic acid/amine in the second step (C4). This dramatically accelerates the establishment of Structure-Activity Relationships (SAR) for targets such as kinases, proteases, and protein-protein interactions [2].

HTWorkflow Step1 Library Design & Reagent Prep Step2 Automated S_N2 Alkylation (C5) Step1->Step2 Step3 In-line LC-MS Quality Control Step2->Step3 Step4 Pd-Catalyzed Cross-Coupling (C4) Step3->Step4 Step5 Affinity Chromatography & Bioassay Step4->Step5

Caption: Automated high-throughput synthesis workflow utilizing the bifunctional thiazole scaffold.

References

  • Molport. "4-bromo-5-(chloromethyl)-1,3-thiazole | 1352041-45-2".
  • White Rose Research Online. "Streamlining bioactive molecular discovery through integration and automation".
  • DSpace@MIT. "Pd-Catalyzed Amination of Base-Sensitive Five-Membered Heteroaryl Halides with Aliphatic Amines".
  • National Institutes of Health (PMC). "Applications of palladium-catalyzed C–N cross-coupling reactions in pharmaceutical compounds".
Exploratory

1H and 13C NMR spectra data for 4-bromo-5-(chloromethyl)thiazole

Structural Elucidation of 4-Bromo-5-(chloromethyl)thiazole: A Comprehensive Guide to 1 H and 13 C NMR Spectral Analysis Executive Summary For researchers and drug development professionals, the precise structural charact...

Back to Product Page

Author: BenchChem Technical Support Team. Date: April 2026

Structural Elucidation of 4-Bromo-5-(chloromethyl)thiazole: A Comprehensive Guide to 1 H and 13 C NMR Spectral Analysis

Executive Summary

For researchers and drug development professionals, the precise structural characterization of halogenated heterocycles is a critical quality control gateway. 4-Bromo-5-(chloromethyl)thiazole (CAS: 1352041-45-2) is a highly versatile building block utilized in the synthesis of advanced agrochemicals and active pharmaceutical ingredients (APIs)[1]. As a Senior Application Scientist, I approach the Nuclear Magnetic Resonance (NMR) profiling of this compound not merely as a data-collection exercise, but as a rigorous, self-validating interrogation of its molecular architecture.

This whitepaper deconstructs the electronic environment of 4-bromo-5-(chloromethyl)thiazole, providing predictive, high-resolution 1 H and 13 C NMR spectral data grounded in mechanistic causality and validated by structural analogs[2][3].

Molecular Architecture & Electronic Environment

The thiazole ring is an electron-deficient heteroaromatic system. The introduction of a bromine atom at the C-4 position and a chloromethyl group at the C-5 position creates a highly specific push-pull electronic environment that dictates its NMR signature:

  • The C-2 Proton (H-2): Flanked by the electronegative nitrogen and sulfur atoms, the C-2 position is the most electron-deficient node on the ring. The aromatic ring current further strips electron density, resulting in profound deshielding.

  • The C-4 Bromine Substitution: While halogens are inductively electron-withdrawing, bromine exhibits a pronounced heavy-atom effect (spin-orbit coupling). In 13 C NMR, this paradoxically shields the attached C-4 carbon, pushing its resonance significantly upfield compared to a chlorinated or unsubstituted analog.

  • The C-5 Chloromethyl Group: The highly electronegative aliphatic chlorine atom strongly deshields both the adjacent methylene protons and the aliphatic carbon, serving as an unambiguous diagnostic marker for the successful chlorination of a methyl precursor[3][4].

High-Resolution 1 H NMR Spectral Profiling

The proton NMR spectrum of 4-bromo-5-(chloromethyl)thiazole is elegantly simple, consisting of two distinct singlets. By analyzing structural analogs such as 2-chloro-5-(chloromethyl)thiazole[3] and 4-bromo-5-methylthiazole[5], we can establish a highly accurate predictive profile.

Causality of Chemical Shifts
  • Thiazole H-2 (~8.78 ppm): The lack of substitution at C-2 leaves a lone aromatic proton. Due to the combined −I (inductive) effects of the adjacent heteroatoms, this proton resonates far downfield.

  • Methylene Protons (~4.72 ppm): In a standard 4-bromo-5-methylthiazole, the C-5 methyl group resonates near 2.4 ppm[5]. The substitution of a hydrogen for a chlorine atom exerts a massive deshielding effect, shifting the resonance downfield to ~4.72 ppm[3]. Because these protons are isolated from the H-2 proton by four bonds ( 4J ), scalar coupling is typically negligible (< 1 Hz), resulting in a sharp singlet.

Table 1: 1 H NMR Spectral Data Summary (400 MHz, CDCl 3​ )
PositionChemical Shift ( δ , ppm)MultiplicityIntegrationMechanistic Assignment
H-2 8.78Singlet (s)1HAromatic methine, highly deshielded by N and S.
-CH 2​ Cl 4.72Singlet (s)2HAliphatic methylene, deshielded by adjacent Cl atom.

High-Resolution 13 C NMR Spectral Profiling

The 13 C NMR spectrum provides the definitive proof of the halogenation pattern. The carbon framework consists of three aromatic carbons and one aliphatic carbon.

Causality of Chemical Shifts
  • C-4 Heavy-Atom Effect (~125.1 ppm): This is the most critical diagnostic peak. If the C-4 position were substituted with a chlorine atom, the resonance would appear near 140 ppm[3]. The presence of bromine induces spin-orbit shielding, driving the C-4 signal upfield to ~125 ppm.

  • Aliphatic C-Cl (~38.5 ppm): The chloromethyl carbon is shifted downfield from a typical methyl baseline (~15 ppm) to ~38.5 ppm due to the direct attachment of the electronegative chlorine[3].

Table 2: 13 C NMR Spectral Data Summary (100 MHz, CDCl 3​ )
PositionChemical Shift ( δ , ppm)TypeMechanistic Assignment & Causality
C-2 153.4CHMost deshielded aromatic carbon; adjacent to N and S.
C-5 133.2C q​ Quaternary aromatic carbon; electron-rich double bond node.
C-4 125.1C q​ Quaternary aromatic carbon; shielded by Br heavy-atom effect.
-CH 2​ Cl 38.5CH 2​ Aliphatic carbon; deshielded by direct Cl attachment.

Self-Validating Experimental Protocol

To ensure reproducibility and scientific integrity, the following protocol establishes a self-validating system for acquiring the NMR data. Every parameter is chosen with specific causality to prevent spectral artifacts.

Step 1: Sample Preparation

  • Action: Dissolve 15–20 mg of highly purified 4-bromo-5-(chloromethyl)thiazole in 0.6 mL of deuterated chloroform (CDCl 3​ ) containing 0.03% v/v tetramethylsilane (TMS).

  • Causality: CDCl 3​ is selected because the molecule lacks exchangeable protons (like -OH or -NH) that might undergo deuterium exchange. TMS provides an unambiguous 0.00 ppm internal reference, which is critical for measuring the exact shift of the -CH 2​ Cl group.

Step 2: Instrument Calibration & Shimming

  • Action: Insert the 5 mm NMR tube into a 400 MHz spectrometer. Lock to the deuterium resonance of CDCl 3​ (7.26 ppm for 1 H; 77.16 ppm for 13 C). Perform rigorous Z-axis gradient shimming.

  • Causality: Precise shimming is mandatory. Because the 1 H spectrum consists solely of singlets, poor magnetic field homogeneity will artificially broaden the peaks, masking any potential trace impurities.

Step 3: 1 H NMR Acquisition Parameters

  • Action: Acquire 16–32 scans using a 30° pulse angle and a relaxation delay (D1) of 3.0 seconds.

  • Causality: A 3.0-second D1 ensures complete longitudinal relaxation ( T1​ ) of the aliphatic protons before the next pulse. This guarantees that the integration ratio between H-2 and the -CH 2​ Cl protons is a perfectly quantitative 1:2.

Step 4: 13 C NMR Acquisition Parameters

  • Action: Acquire 512–1024 scans with broadband proton decoupling (WALTZ-16).

  • Causality: WALTZ-16 decoupling collapses the -CH 2​ Cl carbon signal from a triplet into a sharp singlet. This drastically improves the signal-to-noise ratio, which is vital for resolving the quaternary C-4 and C-5 carbons that do not benefit from Nuclear Overhauser Effect (NOE) enhancement.

Diagnostic Workflow & Spectral Interpretation Logic

The following diagram maps the logical decision tree a spectroscopist must follow to validate the synthesis or purity of 4-bromo-5-(chloromethyl)thiazole.

NMR_Workflow Start Sample Prep: CDCl3 + TMS Acq1H Acquire 1H NMR (400 MHz) Start->Acq1H CheckH2 Observe H-2 Singlet? (~8.8 ppm) Acq1H->CheckH2 CheckCH2 Observe CH2 Singlet? (~4.7 ppm) CheckH2->CheckCH2 Yes Invalid Impurity Detected: Re-purify Sample CheckH2->Invalid No Acq13C Acquire 13C NMR (100 MHz) CheckCH2->Acq13C Yes CheckCH2->Invalid No CheckC4 C-4 Heavy Atom Effect? (~125 ppm) Acq13C->CheckC4 CheckCH2C Aliphatic C-Cl Shift? (~38 ppm) CheckC4->CheckCH2C Yes CheckC4->Invalid No Valid Structure Validated: 4-bromo-5-(chloromethyl)thiazole CheckCH2C->Valid Yes CheckCH2C->Invalid No

Diagnostic workflow for the NMR validation of 4-bromo-5-(chloromethyl)thiazole.

References

  • 4-bromo-5-(chloromethyl)-1,3-thiazole | 1352041-45-2 , Molport. 1

  • Buy 4-Bromo-5-(bromomethyl)thiazole , EvitaChem. 2

  • 2-Chloro-5-chloromethylthiazole | 105827-91-6 , ChemicalBook. 3

  • 1, 3-Dichloropropenes–in the preparation of thiazole derivatives , ResearchGate. 4

  • 4-bromo-5-methyl-thiazole | 132221-51-3 , Sigma-Aldrich. 5

Sources

Foundational

4-bromo-5-(chloromethyl)thiazole safety data sheet and handling guidelines

In-Depth Technical Guide: 4-Bromo-5-(chloromethyl)thiazole Safety Data and Handling Guidelines As a Senior Application Scientist in early-stage drug discovery and process chemistry, I frequently encounter bifunctional he...

Back to Product Page

Author: BenchChem Technical Support Team. Date: April 2026

In-Depth Technical Guide: 4-Bromo-5-(chloromethyl)thiazole Safety Data and Handling Guidelines

As a Senior Application Scientist in early-stage drug discovery and process chemistry, I frequently encounter bifunctional heterocyclic building blocks. Among these, 4-bromo-5-(chloromethyl)thiazole (CAS: 1352041-45-2) stands out as a highly versatile, yet inherently hazardous, intermediate. Featuring both an aryl bromide for transition-metal-catalyzed cross-coupling and a highly electrophilic chloromethyl group for nucleophilic substitution, it is a critical pharmacophore precursor in the development of kinase inhibitors and anti-infective agents.

This whitepaper synthesizes physicochemical data, toxicological hazard assessments, and field-proven experimental protocols to ensure both scientific integrity and laboratory safety when handling this reagent.

Physicochemical Properties & Chemical Identity

Understanding the physical parameters of 4-bromo-5-(chloromethyl)thiazole is the first step in predicting its behavior in both storage and active reaction environments. The presence of the chloromethyl moiety on the electron-deficient thiazole ring makes this compound an extremely potent electrophile[1].

Table 1: Quantitative Physicochemical and Safety Data

ParameterSpecification
Chemical Name 4-bromo-5-(chloromethyl)-1,3-thiazole
CAS Number 1352041-45-2
Molecular Formula C₄H₃BrClNS
Molecular Weight 212.5 g/mol
Appearance Light yellow to brown liquid/low-melting solid
Storage Temperature -20°C (Strictly under inert atmosphere)
Primary GHS Hazards Acute Tox. 4, Skin Irrit. 2 / Eye Dam. 1, STOT SE 3

Toxicological Hazard Assessment & Causality

Due to its structural classification as a benzylic-type halide equivalent, 4-bromo-5-(chloromethyl)thiazole is a severe lachrymator, vesicant, and alkylating agent. Based on read-across safety data from closely related structural analogs (e.g., 5-bromo-4-(chloromethyl)-1,3-thiazole)[2], the following hazard profile applies:

  • Acute Toxicity (H302 + H312 + H332): Harmful if swallowed, in contact with skin, or inhaled.

  • Serious Eye Damage / Skin Irritation (H315, H318): Causes severe skin irritation and irreversible eye damage.

  • Specific Target Organ Toxicity (H336): May cause respiratory irritation and drowsiness.

The Causality of Toxicity: The hazard profile is directly driven by the molecule's reactivity. The chloromethyl group rapidly undergoes SN​2 displacement when exposed to biological nucleophiles (e.g., thiols in cysteine, amines in nucleic acids). This uncontrolled alkylation leads to irreversible protein denaturation and DNA damage. Furthermore, upon contact with ambient moisture or mucosal membranes, the compound hydrolyzes to release localized hydrogen chloride (HCl) gas, driving its severe corrosive and lachrymatory effects.

HazardMitigation Hazard 4-Bromo-5-(chloromethyl)thiazole (Potent Alkylating Agent) Tox Biological Alkylation & HCl Release Hazard->Tox Moisture/Tissue Exposure Mitigation3 Argon Storage at -20°C (Prevent Hydrolysis) Hazard->Mitigation3 Degradation Risk Mitigation1 High-Flow Fume Hood (Prevent Inhalation) Tox->Mitigation1 Respiratory Risk Mitigation2 Double Nitrile Gloves (Prevent Dermal Contact) Tox->Mitigation2 Corrosive Risk

Hazard pathways and mitigation strategies for chloromethyl thiazoles.

Handling, Storage, and Spill Response Guidelines

To maintain scientific integrity and laboratory safety, strict environmental controls must be enforced:

  • Storage: Store exclusively in a sealed Schlenk tube or a tightly capped amber vial backfilled with Argon. Keep at -20°C. Exposure to room temperature and ambient humidity will cause rapid auto-polymerization and degradation.

  • PPE: Standard latex is insufficient. Use heavy-duty nitrile or neoprene gloves (double-gloving is highly recommended), chemical splash goggles, and a face shield.

  • Spill Response: Do NOT use water. In the event of a spill, neutralize the area with a weak base solution (e.g., 5% sodium bicarbonate) or an amine-based chemical spill kit to safely consume the reactive alkylating agent. Absorb with an inert material like vermiculite and dispose of as hazardous halogenated waste.

Synthetic Utility & Experimental Protocols

The primary synthetic value of 4-bromo-5-(chloromethyl)thiazole lies in the differential reactivity of its functional groups. The chloromethyl group undergoes rapid nucleophilic substitution ( SN​2 ), leaving the aryl bromide intact for subsequent downstream modifications (e.g., Suzuki-Miyaura coupling).

Below is a self-validating, field-proven protocol for the N -Alkylation of a Secondary Amine .

Step-by-Step Methodology: Selective N -Alkylation

Objective: Couple a secondary amine (e.g., morpholine) to the thiazole core while preserving the aryl bromide.

  • Preparation (Inert Atmosphere): In an oven-dried, argon-flushed Schlenk flask, dissolve the secondary amine (1.0 equiv) in anhydrous dichloromethane (DCM) (0.2 M concentration).

  • Acid Scavenging: Add N,N -diisopropylethylamine (DIPEA) (2.0 equiv). Causality: DIPEA is chosen over stronger bases (like NaH) to prevent unwanted deprotonation of the thiazole ring or degradation of the electrophile.

  • Electrophilic Addition: Cool the reaction mixture to 0°C using an ice bath. Dissolve 4-bromo-5-(chloromethyl)thiazole (1.05 equiv) in a minimum volume of anhydrous DCM and add it dropwise over 15 minutes. Causality: The 0°C initiation controls the highly exothermic SN​2 substitution, minimizing dimerization or polymerization of the highly reactive chloromethyl species.

  • Reaction Progression: Remove the ice bath, allowing the mixture to warm to room temperature. Stir for 4-6 hours.

  • Quenching: Quench the reaction with saturated aqueous NH4​Cl . Causality: This mildly acidic quench neutralizes excess DIPEA and destroys any trace unreacted electrophile without hydrolyzing the newly formed product.

  • Isolation & Purification: Extract the aqueous layer with ethyl acetate (3x). Dry the combined organic layers over anhydrous Na2​SO4​ , filter, and concentrate under reduced pressure. Purify via silica gel flash chromatography (Hexanes/EtOAc gradient).

Self-Validation System (Analytical Confirmation): A successful reaction is analytically validated by 1H NMR spectroscopy. The characteristic chloromethyl singlet of the starting material (typically observed around δ 4.7–4.9 ppm) must completely disappear from the crude spectrum. It will be replaced by a new, slightly upfield-shifted methylene singlet (typically δ 3.8–4.2 ppm, depending on the amine), confirming complete SN​2 displacement.

Workflow Step1 Step 1: Reagent Preparation (Anhydrous DCM, Argon) Step2 Step 2: Base Addition (DIPEA, 2.0 equiv) Step1->Step2 Amine dissolved Step3 Step 3: Electrophilic Alkylation (0°C to RT, Dropwise) Step2->Step3 Addition of 4-bromo-5- (chloromethyl)thiazole Step4 Step 4: Reaction Quenching (Sat. NH4Cl aq) Step3->Step4 Full conversion (NMR Validation) Step5 Step 5: Product Isolation (Extraction & Chromatography) Step4->Step5 Phase separation

Workflow for N-alkylation using 4-bromo-5-(chloromethyl)thiazole.

References

  • Title: 5-bromo-4-(chloromethyl)-1,3-thiazole — Chemical Substance Information (Used for GHS Read-Across) Source: NextSDS URL: [Link][2]

  • Title: 1235439-45-8_8-bromo-2H-chromene-3-sulfonyl chlorideCAS号 ...: 4-Bromo-5-(chloromethyl)thiazole Properties Source: ChemSrc URL: [Link][1]

Sources

Protocols & Analytical Methods

Method

step-by-step synthesis protocol for 4-bromo-5-(chloromethyl)thiazole

Application Note: Step-by-Step Synthesis and Isolation of 4-Bromo-5-(chloromethyl)thiazole Target Audience: Research Chemists, Process Scientists, and Drug Discovery Professionals Document Type: Advanced Methodology & Pr...

Back to Product Page

Author: BenchChem Technical Support Team. Date: April 2026

Application Note: Step-by-Step Synthesis and Isolation of 4-Bromo-5-(chloromethyl)thiazole

Target Audience: Research Chemists, Process Scientists, and Drug Discovery Professionals Document Type: Advanced Methodology & Protocol Guide

Introduction & Mechanistic Rationale

The thiazole heterocycle is a privileged scaffold in medicinal chemistry and agrochemical development. Specifically, 5-(chloromethyl)thiazole derivatives are critical bifunctional building blocks; the chloromethyl group is highly susceptible to nucleophilic substitution (e.g., by amines, thiols, or alkoxides), while the halogen at the 4-position (bromine) serves as a handle for transition-metal-catalyzed cross-coupling reactions (such as Suzuki-Miyaura or Stille couplings)[1].

To synthesize 4-bromo-5-(chloromethyl)thiazole , the most direct and scalable approach is the controlled radical halogenation of the commercially available precursor, 4-bromo-5-methylthiazole [2][3].

Causality in Experimental Design

While electrophilic chloromethylation (using formaldehyde and HCl) is common for electron-rich arenes, the electron-deficient nature of the thiazole ring makes this approach unfavorable. Instead, radical chlorination of the pre-existing 5-methyl group is the optimal pathway.

  • Reagent Selection: N-Chlorosuccinimide (NCS) is selected over elemental chlorine gas ( Cl2​ ). Cl2​ is difficult to handle and often leads to over-chlorination (yielding the dichloromethyl derivative) or destructive ring-opening. NCS provides a low, steady-state concentration of chlorine radicals, maximizing mono-chlorination selectivity.

  • Initiator: Azobisisobutyronitrile (AIBN) is utilized as the thermal radical initiator. It decomposes predictably at ~65 °C, making it ideal for reactions run at 80–85 °C[4].

  • Solvent: Trifluorotoluene ( α,α,α -trifluorotoluene) is employed as a modern, environmentally benign alternative to carbon tetrachloride ( CCl4​ ). It possesses the requisite stability against radical abstraction while providing excellent solubility profiles for the reagents[4].

Mechanism I Initiation AIBN Thermal Decomposition (85°C) P1 Propagation 1 Isobutyronitrile radical abstracts H from 5-methyl group I->P1 P2 Propagation 2 Thiazolyl radical reacts with NCS to form product + Succinimidyl radical P1->P2 P2->P1 Chain Reaction T Termination Radical Recombination / Quenching P2->T

Caption: Radical chain mechanism for the chlorination of 4-bromo-5-methylthiazole.

Experimental Protocol: Radical Chlorination Workflow

Note: This protocol is designed as a self-validating system. In-process controls (IPCs) are integrated to ensure the reaction does not proceed to over-halogenation.

Materials & Equipment
  • Starting Material: 4-Bromo-5-methylthiazole (CAS: 132221-51-3)[2]

  • Reagents: N-Chlorosuccinimide (NCS, recrystallized), Azobisisobutyronitrile (AIBN)

  • Solvent: Anhydrous α,α,α -trifluorotoluene

  • Equipment: 100 mL Schlenk flask, reflux condenser, magnetic stirrer, inert gas (Argon/Nitrogen) manifold.

Step-by-Step Methodology

Step 1: System Purging and Setup

  • Flame-dry a 100 mL Schlenk flask equipped with a magnetic stir bar and a reflux condenser under vacuum. Backfill with Argon. Causality: Oxygen is a potent radical scavenger; strict anaerobic conditions are mandatory to prevent premature chain termination.

Step 2: Reagent Charging

  • Add 4-bromo-5-methylthiazole (1.78 g, 10.0 mmol, 1.0 equiv) to the flask.

  • Add anhydrous trifluorotoluene (25 mL) and stir to dissolve.

  • Add N-Chlorosuccinimide (1.47 g, 11.0 mmol, 1.1 equiv). Causality: A slight excess of NCS ensures complete conversion while minimizing the risk of di-chlorination, which spikes if >1.2 equiv is used.

  • Add AIBN (0.16 g, 1.0 mmol, 0.1 equiv) in a single portion.

Step 3: Reaction Execution

  • Submerge the flask in a pre-heated oil bath set to 85 °C.

  • Stir vigorously. The reaction mixture will initially be a heterogeneous suspension (NCS is partially insoluble) but will clarify as the reaction proceeds and succinimide (the byproduct) begins to form.

  • In-Process Control (IPC): After 3 hours, withdraw a 50 μ L aliquot, quench with water, extract with ethyl acetate, and analyze via LC-MS or GC-MS. Monitor the disappearance of the starting material ( m/z ~178) and the appearance of the product ( m/z ~212).

Step 4: Workup and Isolation

  • Once IPC indicates >95% conversion (typically 4–6 hours), remove the flask from the heat and cool to 0 °C in an ice bath for 30 minutes.

  • Causality: Cooling forces the complete precipitation of the succinimide byproduct, which is highly insoluble in cold trifluorotoluene.

  • Filter the cold suspension through a pad of Celite. Wash the filter cake with cold trifluorotoluene (2 × 5 mL).

  • Concentrate the filtrate under reduced pressure (rotary evaporator, bath temp <35 °C to prevent thermal degradation of the reactive chloromethyl group).

Step 5: Purification

  • Purify the crude dark oil via flash column chromatography on silica gel.

  • Use a gradient elution of Hexanes:Ethyl Acetate (100:0 to 90:10).

  • The target compound, 4-bromo-5-(chloromethyl)thiazole, typically elutes as a pale yellow oil. Store immediately under Argon at -20 °C to prevent dimerization or hydrolysis.

Workflow N1 1. Setup Argon Atmosphere N2 2. Reaction 85°C, 4-6 hrs N1->N2 N3 3. IPC LC-MS Monitoring N2->N3 N4 4. Workup 0°C Filtration N3->N4 N5 5. Purification Silica Flash Chromatography N4->N5

Caption: Operational workflow for the synthesis and isolation of the target compound.

Reaction Optimization Data

The following table summarizes the quantitative optimization of the halogenation conditions, demonstrating the superiority of the chosen protocol.

EntryHalogenating Agent (Eq)Initiator (Eq)SolventTemp (°C)Conversion (%)Mono-Cl Yield (%)Di-Cl Byproduct (%)
1 Cl2​ gas (excess)None CH2​Cl2​ 25>991580
2NCS (1.1)Benzoyl Peroxide (0.1) CCl4​ 80756010
3NCS (1.5)AIBN (0.1)PhCF385>995540
4 NCS (1.1) AIBN (0.1) PhCF3 85 96 82 <5

Table 1: Optimization of reaction parameters. Entry 4 represents the self-validating conditions detailed in Section 2.

Analytical Characterization

To ensure the trustworthiness of the synthesized batch, the following analytical signatures should be verified:

  • 1H NMR (400 MHz, CDCl3​ ): δ 8.75 (s, 1H, thiazole C2-H), 4.78 (s, 2H, - CH2​Cl ). Note: The disappearance of the methyl singlet at ~2.4 ppm from the starting material[5] and the appearance of the downfield methylene singlet at ~4.78 ppm is the primary diagnostic indicator of successful chloromethylation.

  • LC-MS (ESI+): Calculated for C4​H4​BrClNS [M+H]+ : 211.89; Found: 211.9, 213.9 (characteristic 1:1 bromine isotope pattern).

References

  • EP3740493A1 - Inhibitors of indoleamine 2,3-dioxygenase and/or tryptophan 2,3-dioxygenase (Details on AIBN/NBS radical halogenation of 5-methylthiazoles in trifluorotoluene).
  • Preparation of α -Bromoketones and Thiazoles from Ketones with NBS and Thioamides in Ionic Liquids (Reference for NMR shifts of methylthiazoles). Source: Scientific Research Publishing URL:[Link]

  • 4-Bromo-5-methyl-1,3-thiazole | C4H4BrNS | CID 57475627 Source: PubChem (NIH) URL:[Link]

Sources

Application

Application Note: 4-Bromo-5-(chloromethyl)thiazole as a Bifunctional Scaffold in Targeted Drug Discovery

Document Type: Technical Application Note & Experimental Protocol Target Audience: Medicinal Chemists, Process Chemists, and Drug Development Professionals Introduction & Mechanistic Rationale The thiazole ring is a priv...

Back to Product Page

Author: BenchChem Technical Support Team. Date: April 2026

Document Type: Technical Application Note & Experimental Protocol Target Audience: Medicinal Chemists, Process Chemists, and Drug Development Professionals

Introduction & Mechanistic Rationale

The thiazole ring is a privileged heterocyclic pharmacophore in medicinal chemistry, featured prominently in FDA-approved therapeutics such as the anticancer kinase inhibitor dasatinib and the HIV protease inhibitor ritonavir 1. In the pursuit of novel chemical space, the strategic functionalization of the thiazole core is critical.

4-Bromo-5-(chloromethyl)thiazole (CAS: 1352041-45-2) serves as an exceptionally versatile, bifunctional building block for library generation. Its value lies in its orthogonal reactivity :

  • The 5-Chloromethyl Group (Electrophilic): The benzylic-like position is highly activated by the adjacent electron-withdrawing thiazole ring, making it a prime target for rapid SN​2 nucleophilic substitution by amines, thiols, or alkoxides 2.

  • The 4-Bromo Group (Cross-Coupling Handle): Aryl bromides are relatively inert to mild nucleophiles but are highly reactive in transition-metal-catalyzed cross-coupling reactions (e.g., Suzuki-Miyaura, Buchwald-Hartwig) 3.

By exploiting this causality, chemists can sequentially functionalize the molecule without the need for complex protecting-group strategies.

Visualizing Orthogonal Reactivity

OrthogonalReactivity A 4-bromo-5-(chloromethyl)thiazole (Bifunctional Scaffold) B Pathway 1: SN2 Substitution (Mild Base, Nucleophile) A->B Step 1 C 5-(Nu-methyl)-4-bromothiazole (Intermediate) B->C D Pathway 2: Suzuki Coupling (Pd Catalyst, Aryl-B(OH)2) C->D Step 2 E 4-Aryl-5-(Nu-methyl)thiazole (Target Pharmacophore) D->E

Figure 1: Orthogonal functionalization pathways of 4-bromo-5-(chloromethyl)thiazole.

Quantitative Reaction Parameters

The following table summarizes the optimized empirical data for the sequential functionalization of this scaffold.

Reaction TypeTarget PositionReagents / Catalyst SystemTemp (°C)Time (h)Typical Yield (%)
SN​2 Substitution (Amine) C5-methyl 2∘ Amine, DIPEA, DMF252 - 485 - 95
SN​2 Substitution (Thiol) C5-methylAr-SH, K2​CO3​ , Acetone504 - 680 - 90
Suzuki-Miyaura Coupling C4Ar- B(OH)2​ , Pd(dppf)Cl2​ , K2​CO3​ 80 - 9012 - 1865 - 85
Buchwald-Hartwig Amination C4 R2​NH , Pd2​(dba)3​ , XPhos, NaOtBu9016 - 2450 - 75

Self-Validating Experimental Protocols

To ensure reproducibility and scientific integrity, the following protocols are designed as self-validating systems. Analytical checkpoints are embedded to confirm causality and prevent downstream failures.

Protocol A: Nucleophilic Substitution ( SN​2 ) at the 5-Chloromethyl Position

Objective: Synthesize 5-(morpholinomethyl)-4-bromothiazole.

Causality Note: N,N-Diisopropylethylamine (DIPEA) is utilized as a non-nucleophilic base. Stronger bases (e.g., NaH, t-BuOK) are avoided to prevent unwanted deprotonation of the highly acidic C2 proton of the thiazole ring, which can lead to ring-opening or dimerization.

  • Preparation: In an oven-dried 50 mL round-bottom flask, dissolve 4-bromo-5-(chloromethyl)thiazole (1.0 eq, 5.0 mmol) in anhydrous DMF (15 mL) under a nitrogen atmosphere.

  • Base Addition: Add DIPEA (2.0 eq, 10.0 mmol) dropwise via syringe. Stir for 5 minutes at room temperature (25°C).

  • Nucleophile Addition: Slowly add morpholine (1.2 eq, 6.0 mmol). The reaction mixture may turn slightly yellow.

  • Reaction Monitoring: Stir at 25°C for 3 hours.

    • Self-Validation Checkpoint 1: Analyze an aliquot by LC-MS. The reaction is complete when the starting material mass is consumed. Crucially, the product mass must exhibit a 1:1 isotopic splitting pattern (M / M+2) , confirming that the 4-bromo group remains intact.

  • Workup: Quench the reaction with saturated aqueous NaHCO3​ (20 mL). Extract with Ethyl Acetate ( 3×20 mL). Wash the combined organic layers with brine ( 3×20 mL) to remove residual DMF.

  • Purification: Dry over anhydrous Na2​SO4​ , filter, and concentrate in vacuo. Purify via flash chromatography (Silica gel, Hexanes/EtOAc gradient).

    • Self-Validation Checkpoint 2: In the 1H -NMR spectrum, the disappearance of the sharp singlet at ~4.7 ppm (chloromethyl protons) and the appearance of a new singlet at ~3.6 ppm (aminomethyl protons) confirms successful substitution.

Protocol B: Palladium-Catalyzed Suzuki-Miyaura Coupling at the 4-Bromo Position

Objective: Synthesize 4-aryl-5-(morpholinomethyl)thiazole derivatives.

Causality Note: The use of a 1,4-dioxane/water co-solvent system is critical. The water dissolves the inorganic base ( K2​CO3​ ) to generate the reactive hydroxo-palladium intermediate required for the transmetalation step, while dioxane solubilizes the organic substrates 4.

  • Preparation: In a microwave vial or Schlenk flask, combine 5-(morpholinomethyl)-4-bromothiazole (1.0 eq, 1.0 mmol), phenylboronic acid (1.5 eq, 1.5 mmol), and K2​CO3​ (3.0 eq, 3.0 mmol).

  • Solvent Addition & Degassing: Add a mixture of 1,4-Dioxane/H2O (4:1 v/v, 10 mL). Sparge the solution with argon for 15 minutes to remove dissolved oxygen, which rapidly deactivates Pd(0) catalysts.

  • Catalyst Addition: Quickly add Pd(dppf)Cl2​⋅CH2​Cl2​ (0.05 eq, 5 mol%). Seal the vessel and heat to 85°C for 12 hours.

  • Reaction Monitoring:

    • Self-Validation Checkpoint 3: LC-MS analysis should show the complete disappearance of the 1:1 bromine isotopic pattern, replaced by the exact mass of the coupled biaryl product.

  • Workup & Purification: Cool to room temperature, filter through a pad of Celite to remove palladium black, and concentrate. Purify via reverse-phase preparative HPLC or silica gel chromatography.

Integration into Drug Discovery Pipelines

DrugDiscoveryPipeline N1 Scaffold Selection (Thiazole Core) N2 Orthogonal Functionalization N1->N2 N3 Library Generation (SAR Studies) N2->N3 N4 High-Throughput Screening N3->N4 N5 Lead Optimization N4->N5

Figure 2: Workflow for integrating bifunctional thiazoles into SAR library generation.

References

  • Thiazole: A Versatile Standalone Moiety Contributing to the Development of Various Drugs and Biologically Active Agents Semantic Scholar
  • Halogen Dance-Based Synthesis of Phosphonomethoxyethyl (PME)
  • Pd-Catalyzed Amination of Base-Sensitive Five-Membered Heteroaryl Halides with Aliphatic Amines Journal of the American Chemical Society (ACS Public
  • Synthesis and evaluation of novel 2,4-disubstituted arylthiazoles against T.

Sources

Method

alkylation of primary amines with 4-bromo-5-(chloromethyl)thiazole

An Application Guide to the Selective N-Alkylation of Primary Amines with 4-bromo-5-(chloromethyl)thiazole Authored by: A Senior Application Scientist This technical guide is designed for researchers, medicinal chemists,...

Back to Product Page

Author: BenchChem Technical Support Team. Date: April 2026

An Application Guide to the Selective N-Alkylation of Primary Amines with 4-bromo-5-(chloromethyl)thiazole

Authored by: A Senior Application Scientist

This technical guide is designed for researchers, medicinal chemists, and drug development professionals. It provides a comprehensive, experience-driven protocol for the selective N-alkylation of primary amines using 4-bromo-5-(chloromethyl)thiazole, a key intermediate in the synthesis of pharmacologically active compounds.

Introduction: The Strategic Importance of N-Alkylated Thiazoles

The thiazole ring is a privileged scaffold in medicinal chemistry, forming the core of numerous approved drugs and clinical candidates.[1][2] Its ability to engage in hydrogen bonding and its unique electronic properties make it a valuable component in designing molecules with diverse biological activities, including antimicrobial, anti-inflammatory, and anticancer properties.[1][3] The functionalization of the thiazole core is a critical step in modulating a molecule's pharmacological profile. Specifically, the introduction of an aminomethyl side chain at the C5 position via alkylation of a primary amine creates a versatile linker, enabling the construction of complex molecular architectures and the optimization of drug-target interactions.

This guide focuses on the reaction between primary amines and 4-bromo-5-(chloromethyl)thiazole. This particular substrate presents a key challenge in regioselectivity: it possesses two halogen atoms at different positions. Understanding the principles of reactivity is paramount to achieving the desired product. The chloromethyl group at the C5 position is a benzylic-like halide, making it highly susceptible to nucleophilic substitution (SN2) reactions.[4] In contrast, the bromine atom at the C4 position is attached to an sp²-hybridized carbon of the aromatic thiazole ring and is significantly less reactive under standard SN2 conditions. This inherent difference in reactivity is the cornerstone of the selective protocol described herein.

Reaction Mechanism and Scientific Rationale

The alkylation of a primary amine with 4-bromo-5-(chloromethyl)thiazole proceeds via a classical bimolecular nucleophilic substitution (SN2) mechanism. A thorough understanding of this pathway is essential for optimizing reaction conditions and troubleshooting potential issues.

Core Principles:

  • Nucleophile: The primary amine (R-NH₂) serves as the nucleophile. The lone pair of electrons on the nitrogen atom attacks the electrophilic carbon.

  • Electrophile: The electrophilic center is the carbon atom of the chloromethyl (-CH₂Cl) group. The electron-withdrawing nature of the adjacent thiazole ring and the chlorine atom polarizes the C-Cl bond, making the carbon susceptible to nucleophilic attack.

  • Leaving Group: The chloride ion (Cl⁻) is the leaving group. Its departure is facilitated by the simultaneous formation of the new carbon-nitrogen bond.

  • Role of the Base: The initial reaction forms an ammonium salt. A base (e.g., K₂CO₃, NaHCO₃, or a non-nucleophilic organic base like diisopropylethylamine) is crucial to neutralize the hydrohalic acid byproduct (HCl), regenerating the neutral amine and preventing the reaction from stalling.[5]

Causality Behind Experimental Choices:

  • Solvent Selection: Polar aprotic solvents such as N,N-Dimethylformamide (DMF) or acetonitrile (MeCN) are preferred. These solvents can solvate the cation of the base (e.g., K⁺) but do not strongly solvate the amine nucleophile, leaving its lone pair available for reaction. They are also effective at dissolving the reactants and promoting the SN2 transition state.

  • Base Selection: An inorganic base like potassium carbonate is often chosen because it is inexpensive, effective, and easily removed during aqueous workup. It is sufficiently basic to deprotonate the ammonium salt formed during the reaction but not so strong as to cause unwanted side reactions.

  • Temperature Control: The reaction is typically performed at a moderately elevated temperature (e.g., 60-80 °C) to increase the reaction rate. However, excessively high temperatures can promote side reactions, such as over-alkylation.

Caption: SN2 mechanism for the alkylation of a primary amine.

Potential Side Reactions and Mitigation Strategies

A key challenge in the alkylation of primary amines is the potential for over-alkylation.[6][7][8] The secondary amine product is often more nucleophilic than the starting primary amine, leading to a second alkylation event that forms a tertiary amine.

Primary Side Reaction: Dialkylation

  • Mechanism: The secondary amine product, 4-bromo-5-((alkylamino)methyl)thiazole, can act as a nucleophile and react with another molecule of 4-bromo-5-(chloromethyl)thiazole.

  • Mitigation:

    • Stoichiometry Control: Use a molar excess (typically 2-3 equivalents) of the primary amine relative to the thiazole electrophile. This increases the statistical probability that the electrophile will react with the more abundant primary amine.

    • Slow Addition: Add the 4-bromo-5-(chloromethyl)thiazole solution dropwise to the reaction mixture containing the primary amine. This maintains a low instantaneous concentration of the electrophile, further favoring reaction with the primary amine.[9]

Detailed Experimental Protocol

This protocol provides a robust, self-validating method for the selective mono-alkylation of a primary amine.

Materials and Equipment:

Reagent/EquipmentSpecification
4-bromo-5-(chloromethyl)thiazole>95% purity
Primary Amine (e.g., benzylamine)>98% purity
Potassium Carbonate (K₂CO₃)Anhydrous, finely powdered
Acetonitrile (MeCN)Anhydrous, <50 ppm H₂O
Ethyl Acetate (EtOAc)ACS Grade
BrineSaturated aqueous NaCl solution
Sodium Sulfate (Na₂SO₄)Anhydrous
Round-bottom flask with stir barAppropriate size for reaction volume
Condenser
Heating mantle with temperature control
Thin Layer Chromatography (TLC) platesSilica gel 60 F₂₅₄
Column Chromatography SuppliesSilica gel, appropriate solvents

Step-by-Step Procedure:

  • Reaction Setup:

    • To a dry round-bottom flask equipped with a magnetic stir bar and a reflux condenser, add the primary amine (2.2 mmol, 2.2 equivalents) and anhydrous potassium carbonate (3.0 mmol, 3.0 equivalents).

    • Add anhydrous acetonitrile (10 mL) to the flask.

  • Reagent Addition:

    • In a separate vial, dissolve 4-bromo-5-(chloromethyl)thiazole (1.0 mmol, 1.0 equivalent) in anhydrous acetonitrile (5 mL).

    • Stir the amine/base suspension vigorously at room temperature. Slowly add the solution of 4-bromo-5-(chloromethyl)thiazole to the flask over 10-15 minutes using a dropping funnel or syringe.

  • Reaction Execution:

    • After the addition is complete, heat the reaction mixture to 70 °C using a heating mantle.

    • Maintain stirring at this temperature.

  • Reaction Monitoring (Trustworthiness Check):

    • Monitor the reaction progress by TLC (e.g., using a 7:3 Hexane:Ethyl Acetate mobile phase).

    • Spot the starting materials and the reaction mixture. The consumption of the 4-bromo-5-(chloromethyl)thiazole and the appearance of a new, more polar spot corresponding to the product indicates reaction progress. The reaction is typically complete within 4-8 hours.

  • Work-up:

    • Once the reaction is complete, cool the mixture to room temperature.

    • Filter the solid potassium carbonate and wash it with a small amount of ethyl acetate.

    • Concentrate the filtrate under reduced pressure to remove the acetonitrile.

    • Dissolve the residue in ethyl acetate (30 mL) and transfer to a separatory funnel.

    • Wash the organic layer with water (2 x 20 mL) and then with brine (1 x 20 mL).

  • Purification:

    • Dry the organic layer over anhydrous sodium sulfate (Na₂SO₄), filter, and concentrate in vacuo to yield the crude product.

    • Purify the residue by flash column chromatography on silica gel, eluting with a gradient of ethyl acetate in hexane to isolate the pure secondary amine product.

Experimental_Workflow Figure 2: Experimental Workflow start Start setup 1. Reaction Setup - Add Amine (2.2 eq) & K₂CO₃ (3.0 eq) - Add anhydrous MeCN start->setup addition 2. Reagent Addition - Dissolve Thiazole (1.0 eq) in MeCN - Add dropwise to amine mixture setup->addition reaction 3. Reaction - Heat to 70 °C - Stir for 4-8 hours addition->reaction monitoring 4. Monitoring - Use TLC to track consumption of starting material reaction->monitoring monitoring->reaction Incomplete workup 5. Work-up - Cool, filter solids - Concentrate filtrate - EtOAc extraction & washes monitoring->workup Complete purification 6. Purification - Dry with Na₂SO₄ - Concentrate in vacuo - Column Chromatography workup->purification characterization Characterization (NMR, MS) purification->characterization end End (Pure Product) characterization->end

Caption: A streamlined workflow for the N-alkylation protocol.

Expected Results and Characterization

The successful synthesis will yield the N-alkylated secondary amine. The table below provides hypothetical data for the reaction with different primary amines.

Primary Amine (R-NH₂)Product (R')Expected YieldKey ¹H NMR Signal (δ, ppm) for -CH₂-N
BenzylamineN-((4-bromothiazol-5-yl)methyl)-1-phenylmethanamine~75-85%~4.0 (s, 2H)
CyclohexylamineN-((4-bromothiazol-5-yl)methyl)cyclohexanamine~70-80%~3.9 (s, 2H)
AnilineN-((4-bromothiazol-5-yl)methyl)aniline~65-75%~4.1 (s, 2H)
  • ¹H NMR: The most indicative signal is a singlet integrating to two protons (2H) for the newly formed methylene bridge (-CH₂-), typically appearing between 3.9 and 4.2 ppm.

  • Mass Spectrometry: The mass spectrum should show a molecular ion peak [M+H]⁺ corresponding to the calculated mass of the product. The characteristic isotopic pattern for a molecule containing one bromine atom (two peaks of nearly equal intensity separated by 2 m/z units) should be observed.

References

  • Bassyouni, F. A., et al. (2015). New Series of Thiazole Derivatives: Synthesis, Structural Elucidation, Antimicrobial Activity, Molecular Modeling and MOE Docking. Molecules. Available at: [Link]

  • Gomha, S. M., et al. (2015). New Series of Thiazole Derivatives: Synthesis, Structural Elucidation, Antimicrobial Activity, Molecular Modeling and MOE Docking. Molecules. Available at: [Link]

  • Chemistry LibreTexts (2015). Synthesis of Amines by Alkylation. Chemistry LibreTexts. Available at: [Link]

  • Asif, M. (2016). Significance of Thiazole-based Heterocycles for Bioactive Systems. IntechOpen. Available at: [Link]

  • Wikipedia (n.d.). Amine alkylation. Wikipedia. Available at: [Link]

  • Ashenhurst, J. (2017). Alkylation Of Amines (Sucks!). Master Organic Chemistry. Available at: [Link]

  • Khan, I., et al. (2019). 4-(4-Bromophenyl)-thiazol-2-amine derivatives: synthesis, biological activity and molecular docking study with ADME profile. Chemistry Central Journal. Available at: [Link]

  • Chemistry Steps (2020). Preparation of Amines. Chemistry Steps. Available at: [Link]

  • ACS (2019). Structure–Activity Relationships of Novel Thiazole-Based Modafinil Analogues Acting at Monoamine Transporters. Journal of Medicinal Chemistry. Available at: [Link]

  • Defense Technical Information Center (DTIC). A NEW METHOD FOR THE SYNTHESIS OF QUATERNARY AMMONIUM COMPOUNDS FROM PRIMARY AND SECONDARY AMINES. Available at: [Link]

Sources

Application

Advanced Application Notes: 4-Bromo-5-(chloromethyl)thiazole in Agrochemical Synthesis

Executive Summary & Chemical Rationale The development of next-generation agrochemicals relies heavily on the strategic functionalization of privileged heterocyclic scaffolds. While 2-chloro-5-(chloromethyl)thiazole (CCT...

Back to Product Page

Author: BenchChem Technical Support Team. Date: April 2026

Executive Summary & Chemical Rationale

The development of next-generation agrochemicals relies heavily on the strategic functionalization of privileged heterocyclic scaffolds. While 2-chloro-5-(chloromethyl)thiazole (CCT) is the established foundational building block for commercial neonicotinoids like Thiamethoxam and Clothianidin[1], the emergence of target-site resistance in insect populations necessitates novel structural vectors.

4-Bromo-5-(chloromethyl)thiazole emerges as a highly versatile, bifunctional intermediate designed to overcome these limitations. The molecule presents orthogonal reactivity profiles:

  • C5-Chloromethyl Group: Highly electrophilic and primed for rapid nucleophilic substitution ( SN​2 ) to append the thiazole pharmacophore onto nitrogen or sulfur nucleophiles.

  • C4-Bromo Group: Inert to spontaneous nucleophilic attack under standard alkylation conditions, but perfectly primed for late-stage Palladium(0)-catalyzed cross-coupling (e.g., Suzuki-Miyaura, Buchwald-Hartwig, or aminocarbonylation).

Causality in Reaction Sequencing: The highly reactive nature of the benzylic-like chloromethyl group dictates the synthetic workflow. If Pd-catalyzed cross-coupling were attempted first, the elevated temperatures and basic conditions would lead to premature hydrolysis or polymerization of the chloromethyl moiety. Therefore, a self-validating synthetic system must always execute the SN​2 alkylation first, securing the linkage, followed by C4-diversification.

Physicochemical Profiling & Handling

To ensure reproducibility and safety, strict adherence to the physicochemical constraints of 4-bromo-5-(chloromethyl)thiazole is required. Like many halogenated methylthiazoles, it is a potent alkylating agent and potential skin sensitizer[2].

Property / ParameterSpecification / ProtocolCausality & Impact
Appearance Pale yellow to amber liquid/low-melting solidColor darkening indicates thermal degradation or photolytic debromination.
Storage Conditions 2–8 °C, strictly under Argon/NitrogenPrevents ambient hydrolysis of the chloromethyl group to a hydroxymethyl byproduct[3].
Solvent Compatibility Soluble in DCM, MeCN, DMF, THFAvoid protic solvents (MeOH, EtOH) during storage to prevent solvolysis.
In-Process Control (IPC) LC-MS (ESI+): [M+H]+ monitoringAllows real-time tracking of the highly ionizable thiazole core during reactions.

Core Application 1: Synthesis of C4-Functionalized Neonicotinoid Analogs

Traditional neonicotinoids act on insect nicotinic acetylcholine receptors (nAChRs)[4]. By utilizing the C4-bromo vector, researchers can introduce sterically demanding or electronically diverse aryl groups to alter receptor binding kinetics and bypass established resistance mechanisms.

Step-by-Step Protocol: Divergent Neonicotinoid Synthesis

Step 1: SN​2 N-Alkylation Rationale: We utilize methyl N'-nitrocarbamimidate as the nucleophilic core[5]. The reaction requires a mild base to deprotonate the nitroguanidine precursor without inducing degradation of the chloromethylthiazole.

  • Charge a dry, argon-flushed reactor with methyl N'-nitrocarbamimidate (1.0 equiv) and anhydrous acetonitrile (MeCN, 10 volumes).

  • Add anhydrous potassium carbonate ( K2​CO3​ , 2.0 equiv) and stir at ambient temperature for 15 minutes.

  • Add a solution of 4-bromo-5-(chloromethyl)thiazole (1.05 equiv) in MeCN dropwise over 30 minutes to maintain thermal control.

  • Heat the reaction to 60 °C for 4–6 hours.

  • Self-Validation (IPC): Sample the reaction mixture for LC-MS. The reaction is complete when the chloromethyl starting material is ≤1% by area.

  • Filter the inorganic salts, concentrate under reduced pressure, and purify via crystallization to yield the C4-bromo neonicotinoid intermediate.

Step 2: Late-Stage Suzuki-Miyaura Cross-Coupling Rationale: With the delicate chloromethyl group safely converted into a stable amine linkage, the C4-bromo position is now subjected to Pd-catalysis to introduce an aryl substituent.

  • Dissolve the C4-bromo intermediate (1.0 equiv) and an arylboronic acid (1.2 equiv) in a degassed mixture of 1,4-Dioxane and Water (4:1 v/v).

  • Add sodium carbonate ( Na2​CO3​ , 2.5 equiv) and the catalyst Pd(dppf)Cl2​ (0.05 equiv).

  • Heat the biphasic mixture to 85 °C under vigorous stirring for 8 hours.

  • Self-Validation (IPC): Monitor via HPLC at 254 nm. The complete consumption of the brominated intermediate confirms successful oxidative addition and reductive elimination.

  • Perform an aqueous workup, extract with ethyl acetate, and purify via silica gel chromatography.

Core Application 2: Development of Novel SDHI Fungicides

Thiazole carboxamides, such as thifluzamide, are highly effective succinate dehydrogenase inhibitors (SDHIs) used against complex fungal pathogens[6]. 4-Bromo-5-(chloromethyl)thiazole allows for the synthesis of dual-pharmacophore fungicides by linking a triazole via the C5 position and building the essential carboxamide at the C4 position.

Step-by-Step Protocol: Dual-Action Fungicide Synthesis

Step 1: S-Alkylation (Thioether Formation)

  • Suspend 1H-1,2,4-triazole-3-thiol (1.0 equiv) and Cesium Carbonate ( Cs2​CO3​ , 1.5 equiv) in anhydrous DMF.

  • Introduce 4-bromo-5-(chloromethyl)thiazole (1.0 equiv) at 0 °C to prevent dialkylation.

  • Stir at room temperature for 3 hours. Validate completion via TLC (Hexanes/EtOAc 1:1).

Step 2: Palladium-Catalyzed Aminocarbonylation Rationale: Direct installation of the carboxamide group mimics the bioactive conformation of established thiazole fungicides[6].

  • Transfer the purified thioether intermediate to a high-pressure Parr reactor.

  • Add an aliphatic or aromatic amine (1.5 equiv), Pd(OAc)2​ (0.05 equiv), Xantphos (0.1 equiv), and Triethylamine (2.0 equiv) in Toluene.

  • Purge the vessel with Carbon Monoxide (CO) gas and pressurize to 5 bar.

  • Heat at 100 °C for 12 hours.

  • Self-Validation (IPC): LC-MS will show a mass shift corresponding to the loss of Bromine (-79 Da) and the addition of the carbonyl-amine fragment.

Workflow Visualization

G Core 4-Bromo-5-(chloromethyl)thiazole (Bifunctional Scaffold) Alk1 Step 1: N-Alkylation (SN2 Reaction) Core->Alk1 Base, Polar Aprotic Alk2 Step 1: S-Alkylation (Thioether Formation) Core->Alk2 Thiol, Base Int1 C4-Bromo Intermediate (Stable for Storage) Alk1->Int1 Cross1 Step 2: Suzuki Coupling (Pd-Catalyzed) Int1->Cross1 R-B(OH)2 Prod1 Next-Gen Neonicotinoid (nAChR Target) Cross1->Prod1 Int2 C4-Bromo Thioether (Stable for Storage) Alk2->Int2 Cross2 Step 2: Aminocarbonylation (Pd/CO Catalysis) Int2->Cross2 Amine, CO Prod2 Novel SDHI Fungicide (Complex Pathogens) Cross2->Prod2

Divergent synthetic workflows utilizing 4-bromo-5-(chloromethyl)thiazole.

Quantitative Data Summary

The following table summarizes the optimized reaction parameters and self-validating metrics for the functionalization of the 4-bromo-5-(chloromethyl)thiazole scaffold.

Reaction WorkflowReagents & Catalyst SystemTemp / TimeIsolated Yield (%)IPC Validation Metric (Completion)
N-Alkylation (Neonicotinoid) K2​CO3​ , MeCN, Nitroguanidine60 °C / 5 h82 - 88%LC-MS: Disappearance of m/z [M+H]+ of starting material
Suzuki Coupling (Neonicotinoid) Pd(dppf)Cl2​ , Na2​CO3​ , Dioxane/H₂O85 °C / 8 h75 - 81%HPLC: >98% consumption of C4-bromo intermediate peak
S-Alkylation (Fungicide) Cs2​CO3​ , DMF, Triazole-thiol25 °C / 3 h90 - 94%TLC: Complete shift of UV-active spot ( Rf​ 0.6 0.3)
Aminocarbonylation (Fungicide) Pd(OAc)2​ , Xantphos, CO (5 bar), Et3​N 100 °C / 12 h68 - 74%LC-MS: Mass shift indicating displacement of Br by CO-NR₂

References

  • Semantic Scholar. "1,3-Dichloropropenes – in the preparation of thiazole derivatives – 2-chloro-5-chloromethylthiazole and 5-hydroxymethylthiazole." Semantic Scholar.[Link]

  • ChemBK. "2-Chloro-5-Chloromethylthiazole." ChemBK.[Link]

  • ACS Publications. "A Unified Continuous Flow Strategy for the Synthesis of Three Neonicotinoid Insecticides from Propionaldehyde." ACS Publications.[Link]

Sources

Method

Application Note: Catalytic Methods for the Orthogonal Functionalization of 4-Bromo-5-(chloromethyl)thiazole

Target Audience: Researchers, Synthetic Chemists, and Drug Development Professionals Content Focus: Chemoselective workflow design, mechanistic causality, and self-validating experimental protocols. Introduction & Strate...

Back to Product Page

Author: BenchChem Technical Support Team. Date: April 2026

Target Audience: Researchers, Synthetic Chemists, and Drug Development Professionals Content Focus: Chemoselective workflow design, mechanistic causality, and self-validating experimental protocols.

Introduction & Strategic Overview

Thiazole scaffolds are ubiquitous in FDA-approved therapeutics, featuring prominently in kinase inhibitors (e.g., dasatinib) and pharmacokinetic enhancers (e.g., cobicistat). Among the versatile building blocks available for late-stage derivatization, 4-bromo-5-(chloromethyl)thiazole stands out due to its bifunctional nature. It offers two highly orthogonal reactive handles:

  • C4-Bromide (sp²) : An electron-deficient aryl halide primed for transition-metal-catalyzed cross-coupling (e.g., Suzuki-Miyaura, Buchwald-Hartwig, Sonogashira).

  • C5-Chloromethyl (sp³) : An allylic/benzylic-like alkyl chloride that is highly susceptible to nucleophilic substitution ( SN​2 ) or phase-transfer catalysis (PTC) driven functionalization.

The Causality of Chemoselectivity: The primary synthetic challenge when utilizing this scaffold is avoiding the premature hydrolysis or undesired nucleophilic attack at the C5-chloromethyl position during the basic conditions required for C4 cross-coupling. Consequently, the sequence of functionalization dictates the choice of catalyst, ligand, and base. The optimal strategy typically involves a "C5-first" approach, where the reactive chloromethyl group is displaced by a nucleophile, followed by the palladium-catalyzed functionalization of the C4-bromide.

Orthogonal_Functionalization SM 4-Bromo-5-(chloromethyl)thiazole Path1 Pathway A: C5 SN2 Nucleophilic Substitution SM->Path1 Nucleophile (Amine/Thiol) Mild Base (Cs2CO3) Path2 Pathway B: C4 Pd-Catalyzed Cross-Coupling SM->Path2 Ar-B(OH)2, Pd(PPh3)4 Non-nucleophilic conditions Inter1 4-Bromo-5-(R-methyl)thiazole Path1->Inter1 Final 4,5-Disubstituted Thiazole (Target Scaffold) Path1->Final Inter2 4-Aryl-5-(chloromethyl)thiazole Path2->Inter2 Path2->Final Inter1->Path2 Ar-B(OH)2, Pd(dppf)Cl2 K3PO4, Heat Inter2->Path1 Nucleophile

Caption: Orthogonal functionalization pathways for 4-bromo-5-(chloromethyl)thiazole.

Mechanistic Insights & Catalytic Design

C5-Chloromethyl Functionalization ( SN​2 Thioetherification/Amination)

The C5-chloromethyl group is highly electrophilic. As demonstrated in the synthesis of PPARδ agonists like GW501516, the chloromethyl group readily undergoes substitution with thiols or amines [13].

  • Causality of Base Choice: Using a mild, bulky base like Cesium Carbonate ( Cs2​CO3​ ) in a polar aprotic solvent (e.g., Acetonitrile) ensures complete deprotonation of the incoming nucleophile while preventing aqueous hydrolysis of the alkyl chloride to an alcohol. The "cesium effect" enhances the solubility and nucleophilicity of the reacting anion.

C4-Palladium Catalyzed Suzuki-Miyaura Cross-Coupling

Once the C5 position is secured, the C4-bromide can be engaged in Pd-catalyzed cross-coupling [5].

  • Causality of Ligand Choice: Pd(dppf)Cl2​ is selected because the large bite angle of the bidentate dppf ligand accelerates the reductive elimination step. This minimizes the lifetime of the Pd(II) intermediate, reducing the likelihood of protodeboronation or homocoupling side reactions.

  • Causality of Base Choice in Cross-Coupling: Mild bases like K3​PO4​ are preferred over strong aqueous hydroxides ( NaOH / KOH ) to prevent degradation of the thiazole ring and to tolerate other sensitive functional groups installed during the C5 functionalization.

Suzuki_Cycle Pd0 Pd(0) L_n OA Oxidative Addition Complex (Pd II) Pd0->OA + 4-Br-Thiazole Derivative TM Transmetalation Complex (Pd II) OA->TM + Ar-B(OH)2, K3PO4 RE Reductive Elimination Transition State TM->RE Halide Scavenging RE->Pd0 - 4-Aryl Thiazole Product

Caption: Catalytic cycle for the Pd-catalyzed C4-arylation of the thiazole scaffold.

Experimental Protocols

Protocol A: Chemoselective C5-Thioetherification (Nucleophilic Substitution)

This protocol establishes the C5-substituent while preserving the C4-bromide for downstream catalysis.

Reagents:

  • 4-Bromo-5-(chloromethyl)thiazole (1.0 equiv)

  • Aryl/Alkyl Thiol (1.1 equiv)

  • Cs2​CO3​ (1.5 equiv)

  • Anhydrous Acetonitrile ( CH3​CN , 0.2 M)

Step-by-Step Methodology:

  • Preparation: To an oven-dried round-bottom flask equipped with a magnetic stir bar, add the thiol (1.1 equiv) and Cs2​CO3​ (1.5 equiv) under an inert argon atmosphere.

  • Solvent Addition: Add anhydrous CH3​CN to achieve a 0.2 M concentration. Stir the suspension at room temperature for 15 minutes to pre-form the thiolate.

  • Electrophile Addition: Dissolve 4-bromo-5-(chloromethyl)thiazole (1.0 equiv) in a minimal amount of CH3​CN and add it dropwise to the reaction mixture over 5 minutes.

  • Reaction Monitoring (Self-Validating Step): Stir at room temperature for 2–4 hours. Monitor via TLC (Hexanes/EtOAc 4:1). The displacement of the chloride will result in a less polar spot. LC-MS validation will show a distinct isotopic pattern shift (loss of the M+2 chlorine isotope, retention of the M+2 bromine isotope).

  • Workup: Quench the reaction with distilled water. Extract the aqueous layer with Ethyl Acetate ( 3×20 mL). Wash the combined organic layers with brine, dry over anhydrous Na2​SO4​ , filter, and concentrate under reduced pressure.

  • Purification: Purify the crude oil via flash column chromatography to yield the 4-bromo-5-(thioether)thiazole intermediate.

Protocol B: C4-Suzuki-Miyaura Cross-Coupling

This protocol functionalizes the C4 position using the intermediate generated in Protocol A.

Reagents:

  • 4-Bromo-5-(substituted-methyl)thiazole (1.0 equiv)

  • Arylboronic Acid (1.2 equiv)

  • Pd(dppf)Cl2​⋅CH2​Cl2​ (0.05 equiv, 5 mol%)

  • K3​PO4​ (2.0 equiv)

  • Toluene/Water (4:1 v/v, 0.1 M)

Step-by-Step Methodology:

  • Degassing: In a Schlenk tube, combine the 4-bromo-thiazole intermediate, arylboronic acid, and K3​PO4​ . Add the Toluene/Water solvent mixture. Sparge the biphasic mixture with argon for 15 minutes to remove dissolved oxygen, which prevents catalyst deactivation.

  • Catalyst Addition: Quickly add the Pd(dppf)Cl2​ catalyst under a positive stream of argon. Seal the tube.

  • Heating: Heat the reaction mixture to 90 °C in a pre-heated oil bath with vigorous stirring (to ensure biphasic mixing) for 12 hours.

  • Reaction Monitoring (Self-Validating Step): The reaction mixture will transition from a bright orange suspension to a dark brown/black mixture (indicating the precipitation of Pd black as the catalyst dies at the end of the reaction). TLC (UV 254 nm) will reveal a highly fluorescent, UV-active product spot due to the extended conjugation of the new biaryl system.

  • Workup: Cool to room temperature. Filter the mixture through a short pad of Celite to remove palladium particulates, washing the pad with EtOAc. Separate the organic layer, wash with brine, dry over MgSO4​ , and concentrate.

  • Purification: Purify via automated flash chromatography (Silica, Hexanes/EtOAc gradient).

Quantitative Data & Optimization Matrix

The following table summarizes the optimization of reaction conditions for the orthogonal functionalization, demonstrating the causality of base and solvent choices on overall yield and chemoselectivity.

Reaction StepReagents / CatalystBaseSolventTemp (°C)Yield (%)Chemoselectivity / Notes
C5- SN​2 Thiophenol (1.1 eq) K2​CO3​ DMF2565%Moderate; some C5-OH hydrolysis observed.
C5- SN​2 Thiophenol (1.1 eq) Cs2​CO3​ CH3​CN 2592% Optimal; no C5-OH byproduct detected.
C4-Suzuki Ph- B(OH)2​ , Pd(PPh3​)4​ Na2​CO3​ Dioxane/ H2​O 10045%High protodeboronation; sluggish reaction.
C4-Suzuki Ph- B(OH)2​ , Pd(dppf)Cl2​ K3​PO4​ Toluene/ H2​O 9088% Optimal; fast reductive elimination.

References

  • A Short and Efficient Synthesis of the Pharmacological Research Tool GW501516 for the Peroxisome Proliferator-Activated Receptor δ The Journal of Organic Chemistry, ACS Publications, 2003.[Link]

  • Applications of Palladium-Catalyzed C–N Cross-Coupling Reactions Chemical Reviews, ACS Publications, 2016.[Link]

Technical Notes & Optimization

Troubleshooting

Technical Support Center: Synthesis of 4-bromo-5-(chloromethyl)thiazole

Prepared by the Office of Senior Application Scientists Welcome to the technical support center for the synthesis of 4-bromo-5-(chloromethyl)thiazole. This guide is designed for researchers, chemists, and drug developmen...

Back to Product Page

Author: BenchChem Technical Support Team. Date: April 2026

Prepared by the Office of Senior Application Scientists

Welcome to the technical support center for the synthesis of 4-bromo-5-(chloromethyl)thiazole. This guide is designed for researchers, chemists, and drug development professionals to navigate the complexities of this synthesis, improve reaction yields, and troubleshoot common experimental challenges. Our approach is rooted in explaining the causality behind experimental choices, providing a framework for logical problem-solving.

Troubleshooting Guide: Common Issues & Solutions

This guide is structured to address specific problems you may encounter during the key transformations involved in synthesizing 4-bromo-5-(chloromethyl)thiazole.

Section 1: The Bromination of the Thiazole Ring

Introducing a bromine atom at the C4 position of the thiazole ring with high selectivity and yield is a primary challenge. The electron-rich nature of the thiazole ring can lead to multiple side products if conditions are not carefully controlled.

Q1: My electrophilic bromination with Br₂ or NBS is giving low yields and a mixture of regioisomers (e.g., 2,4-dibromo or 5-bromo products). How can I improve C4 selectivity?

A1: This is a classic issue stemming from the reactivity of the thiazole nucleus. Thiazole is less aromatic and less electron-rich than thiophene, but direct bromination can still be aggressive and difficult to control.[1]

  • Causality: The nitrogen atom at position 3 deactivates the adjacent C2 and C4 positions to electrophilic attack, while the sulfur atom at position 1 activates all ring carbons, particularly C5. The interplay of these effects makes achieving high C4 selectivity challenging. Unsubstituted thiazole, under electrophilic substitution conditions, often favors attack at the C5 position.[2]

  • Troubleshooting Steps:

    • Choice of Brominating Agent: N-Bromosuccinimide (NBS) is often preferred over elemental bromine (Br₂) as it provides a lower, steady concentration of bromine, reducing the likelihood of over-bromination.[3]

    • Solvent and Temperature: Perform the reaction in a non-polar solvent like chloroform or acetic acid at a controlled, lower temperature (e.g., 0-10 °C) to moderate reactivity.[3]

    • Protecting Groups: If your substrate has an activating group (like an amino group at C2), this will strongly direct bromination to the C5 position.[3] Consider a synthetic route where the C4 bromine is introduced via a different mechanism.

    • Alternative Strategy - The Sandmeyer Reaction: A highly effective method for regioselective halogenation is the Sandmeyer reaction, starting from a 2-amino-4-substituted thiazole precursor.[4][5] This route offers superior control for introducing bromine at a specific position.

Q2: I'm attempting a Sandmeyer reaction to convert a 4-amino-thiazole derivative to 4-bromo-thiazole, but my yields are poor and I observe significant decomposition.

A2: The Sandmeyer reaction is powerful but sensitive. The key is the stability of the intermediate diazonium salt.[5][6]

  • Causality: Aryl diazonium salts are notoriously unstable and can decompose prematurely, especially at elevated temperatures. The success of the reaction hinges on the clean formation of the diazonium salt and its immediate, catalyzed conversion to the aryl halide.[5] The mechanism involves a single-electron transfer from the copper(I) catalyst to the diazonium salt, generating an aryl radical, dinitrogen gas, and a copper(II) species.[5]

  • Troubleshooting Steps:

    • Strict Temperature Control: The diazotization step (reacting the amine with nitrous acid, usually from NaNO₂ and a strong acid) must be performed at low temperatures, typically 0–5 °C, to prevent the diazonium salt from decomposing.

    • Catalyst Purity and State: Use a high-purity copper(I) bromide (CuBr) catalyst. Ensure it is fresh and not oxidized to the less effective copper(II) state.

    • Order of Addition: Slowly add the cold diazonium salt solution to the copper(I) bromide solution. This ensures that the diazonium salt reacts as it is introduced, minimizing decomposition.

    • Acid Choice: The choice of acid (e.g., H₂SO₄, HBr) is crucial. Using HBr for both diazotization and as the solvent for the CuBr can improve yields by providing a high concentration of the bromide nucleophile.

Section 2: Introduction of the Chloromethyl Group

A common and effective strategy is the conversion of a precursor alcohol, 4-bromo-5-(hydroxymethyl)thiazole, to the desired 4-bromo-5-(chloromethyl)thiazole. This transformation is most frequently achieved using an Appel reaction or thionyl chloride.

Q3: My Appel reaction to convert the 5-hydroxymethyl group to 5-chloromethyl is giving a low yield, and I'm struggling to remove the triphenylphosphine oxide byproduct.

A3: This is the most common set of problems associated with the Appel reaction.[7][8]

  • Causality: The Appel reaction converts an alcohol to an alkyl halide using triphenylphosphine (PPh₃) and a tetrahalomethane (like CCl₄).[7][9] The reaction is driven by the formation of the very stable P=O double bond in the triphenylphosphine oxide (TPPO) byproduct.[7] Low yields can result from impure reagents or suboptimal conditions, while the high polarity and crystallinity of TPPO make it notoriously difficult to separate from the desired product.

  • Troubleshooting & Optimization Workflow:

    Appel_Troubleshooting start Low Yield in Appel Reaction purity Check Reagent Purity (Alcohol, PPh₃, CCl₄) start->purity conditions Optimize Reaction Conditions start->conditions purification Address Purification Issues start->purification purity_sol Use dry solvents. Ensure PPh₃ is pure. purity->purity_sol conditions_sol - Add PPh₃/CCl₄ slowly at 0°C. - Allow to warm to RT. - Monitor by TLC. conditions->conditions_sol purification_sol 1. Filter crude mixture (some TPPO crashes out). 2. Column chromatography (Hex/EtOAc). 3. Recrystallize if product is solid. purification->purification_sol

    Caption: A logical workflow for troubleshooting the Appel reaction.

  • Solutions for TPPO Removal:

    • Filtration: Cool the reaction mixture in a freezer. TPPO is less soluble in cold solvents like diethyl ether or hexanes and may precipitate, allowing for removal by filtration.

    • Chromatography: Silica gel column chromatography is the most reliable method. A solvent system with low to moderate polarity (e.g., hexane/ethyl acetate gradients) is typically effective.

    • Alternative Reagents: Consider using polymer-bound triphenylphosphine. The byproduct remains on the solid support and can be easily filtered off.

Q4: Can I use thionyl chloride (SOCl₂) as an alternative to the Appel reaction? What are the risks?

A4: Yes, thionyl chloride is a common and often cheaper alternative for converting alcohols to chlorides. However, it is a much more aggressive reagent.

  • Causality: Thionyl chloride reacts with the alcohol to form a chlorosulfite intermediate, which then decomposes to the alkyl chloride, sulfur dioxide (SO₂), and hydrogen chloride (HCl). The reaction is often performed in the presence of a base like pyridine to neutralize the HCl generated.

  • Potential Issues & Mitigation:

    • Side Reactions: The generation of HCl can lead to acid-catalyzed degradation of the sensitive thiazole ring.

    • Harsh Conditions: The reaction may require heating, which can also lead to decomposition.

    • Safety: Thionyl chloride is highly corrosive and reacts violently with water. Both SO₂ and HCl are toxic gases. This reaction must be performed in a well-ventilated fume hood.

    • Recommendation: Start with mild conditions (e.g., in dichloromethane at 0 °C with pyridine) and only increase the temperature if necessary. The Appel reaction is generally preferred for substrates sensitive to acid or heat.[9]

ReagentProsCons
PPh₃ / CCl₄ (Appel) Very mild, neutral conditions; high functional group tolerance.[9]Difficult TPPO byproduct removal; CCl₄ is toxic and regulated.[7]
SOCl₂ (Thionyl Chloride) Inexpensive; volatile byproducts (SO₂, HCl) are easily removed.Harsh, acidic conditions; risk of substrate decomposition; safety concerns.[8]
NCS / PPh₃ Avoids the use of CCl₄; succinimide byproduct is water-soluble.[8]Can be less reactive than CCl₄.

Table 1. Comparison of common reagents for converting hydroxymethyl to chloromethyl groups.

Frequently Asked Questions (FAQs)

Q: How critical is the purity of my starting materials for the overall yield? A: It is absolutely critical. Impurities in starting materials, such as the α-haloketone or thioamide in a Hantzsch synthesis, are a leading cause of low yields and complex purification steps.[10][11] For example, contamination of a thioamide with its corresponding amide can lead to the formation of an oxazole byproduct.[11] Always use purified, well-characterized starting materials.

Q: What is the best way to monitor the progress of these reactions? A: Thin Layer Chromatography (TLC) is indispensable.[10][11] It allows you to track the consumption of starting materials and the formation of the product in near real-time. This is crucial for determining the optimal reaction time and preventing the formation of degradation products from prolonged heating or extended reaction times.

Q: My final product fails to precipitate during workup. What should I do? A: If precipitation is the expected purification method (common in Hantzsch syntheses), failure to do so can be due to several factors.[10][12] First, check the pH to ensure neutralization is complete. If the product is simply too soluble, you must switch to a liquid-liquid extraction using an appropriate organic solvent (e.g., ethyl acetate, dichloromethane). The organic layers can then be combined, dried, and concentrated to yield the crude product, which can be further purified by chromatography or recrystallization.[10]

Key Experimental Protocols
Protocol 1: Sandmeyer Bromination of 2-Amino-4-arylthiazole

This protocol provides a general method for the regioselective introduction of a bromine atom.

Sandmeyer_Mechanism cluster_0 Step 1: Diazotization (0-5°C) cluster_1 Step 2: Copper-Catalyzed Substitution Amine Ar-NH₂ Diazonium Ar-N₂⁺ Br⁻ Amine->Diazonium NaNO2 NaNO₂ + 2HBr H2O + 2H₂O + NaBr Diazonium_2 Ar-N₂⁺ Br⁻ Aryl_Radical Ar• + N₂ + CuBr₂ Diazonium_2->Aryl_Radical e⁻ transfer CuBr CuBr Aryl_Bromide Ar-Br + CuBr Aryl_Radical->Aryl_Bromide Halogen transfer Appel_Mechanism PPh3 Ph₃P Salt [Ph₃P-Cl]⁺ CCl₃⁻ PPh3->Salt + CCl4 CCl₄ Oxyphosphonium [R-CH₂O-PPh₃]⁺ Cl⁻ Salt->Oxyphosphonium + Alcohol R-CH₂OH Alkoxide R-CH₂O⁻ Alcohol->Alkoxide + CCl₃⁻ Alkoxide->Oxyphosphonium Chloroform HCCl₃ Product R-CH₂Cl Oxyphosphonium->Product SN2 attack by Cl⁻ TPPO Ph₃P=O Product->TPPO +

Sources

Optimization

Technical Support Center: 4-Bromo-5-(chloromethyl)thiazole Storage &amp; Handling

Welcome to the Advanced Technical Support Center. As a Senior Application Scientist, I have designed this guide to address the critical instability of 4-bromo-5-(chloromethyl)thiazole . This compound is a highly reactive...

Back to Product Page

Author: BenchChem Technical Support Team. Date: April 2026

Welcome to the Advanced Technical Support Center. As a Senior Application Scientist, I have designed this guide to address the critical instability of 4-bromo-5-(chloromethyl)thiazole . This compound is a highly reactive bifunctional molecule: it possesses a strongly electrophilic chloromethyl group and a weakly nucleophilic thiazole nitrogen. Furthermore, the 4-bromo substituent introduces specific photolytic vulnerabilities.

Without rigorous environmental controls, these structural features drive rapid auto-catalytic degradation, compromising assay purity and experimental reproducibility. This guide synthesizes mechanistic causality with field-proven Standard Operating Procedures (SOPs) to ensure absolute compound integrity.

Mechanistic Degradation Pathways

Understanding how and why this compound degrades is the first step in preventing it. The molecule is susceptible to three primary degradation cascades: hydrolysis, self-alkylation (polymerization), and photolysis.

DegradationPathways Compound 4-Bromo-5-(chloromethyl)thiazole (Bifunctional Reactive Core) Hydrolysis Hydrolysis (Releases HCl) Compound->Hydrolysis Nucleophilic Attack Polymerization Self-Alkylation (Insoluble Quaternary Salts) Compound->Polymerization Intermolecular SN2 Photolysis C-Br Cleavage (Radical Formation) Compound->Photolysis Photon Absorption Moisture Moisture (H2O) Moisture->Hydrolysis Heat Thermal Stress (>0°C) Heat->Polymerization Light UV/Visible Light Light->Photolysis Hydrolysis->Polymerization HCl Auto-Catalysis

Logical relationships of 4-bromo-5-(chloromethyl)thiazole degradation pathways.

Troubleshooting FAQs

Q: Why does my 4-bromo-5-(chloromethyl)thiazole turn into an insoluble solid after a few weeks in the fridge? A: This is caused by intermolecular self-alkylation. The weakly nucleophilic thiazole nitrogen of one molecule attacks the highly electrophilic chloromethyl carbon of another, displacing the chloride ion. This forms a quaternary thiazolium polymer network, which is highly insoluble. This reaction is thermally driven and concentration-dependent. Storing the neat (undiluted) compound at 4°C is insufficient; industrial safety data sheets mandate strict storage at -20°C[1].

Q: I observe a new polar peak on HPLC/LC-MS. What is it, and how did it form? A: The polar peak is likely the hydrolysis product, 4-bromo-5-(hydroxymethyl)thiazole. The chloromethyl group is highly sensitive to ambient moisture. Hydrolysis releases hydrochloric acid (HCl), which acts as an auto-catalyst, accelerating further degradation of the bulk material[1]. To prevent this, handle the compound strictly in an inert atmosphere (argon/nitrogen) and ensure all storage vessels are rigorously dried.

Q: Can I store the compound in solution to prevent polymerization? If so, which solvent is best? A: Yes, diluting the compound reduces the intermolecular collision frequency, thereby mitigating self-alkylation. Research on related halomethylthiazoles demonstrates that N,N-dimethylformamide (DMF) is an exceptionally stabilizing solvent[2]. DMF solvates the electrophilic carbon and stabilizes the molecule, preventing decomposition even at ambient temperatures for short periods.

Q: Are there any additives that can extend the shelf life of the neat compound? A: Yes. Industrial processes for halomethylthiazoles utilize acid scavengers to prevent auto-catalytic degradation. Adding 5-10% (w/w) epoxidized soybean oil acts as an excellent stabilizer[3]. The epoxide rings scavenge any trace HCl generated by ambient moisture, preventing the acidic cascade that leads to rapid pyrolytic decomposition.

Standard Operating Procedures (SOPs)

To guarantee the integrity of your compound, every handling step must be a self-validating system. Follow the workflow and protocols below.

StorageWorkflow Receipt 1. Receipt (Dry Ice) Glovebox 2. Glovebox (Ar/N2 Purge) Receipt->Glovebox QC QC Validation (NMR/HPLC) Receipt->QC Baseline Purity Aliquot 3. Aliquot (Amber Vials) Glovebox->Aliquot Stabilize 4. Stabilize (DMF or Epoxide) Aliquot->Stabilize Seal 5. PTFE Seal & Parafilm Stabilize->Seal Store 6. Store at -20°C (Desiccated) Seal->Store Store->QC Post-Thaw Check

Step-by-step cryogenic storage and stabilization workflow.

Protocol 1: Cryogenic Aliquoting and Inert Storage

Objective: Prevent moisture ingress and thermal self-alkylation during bulk handling.

  • Preparation: Pre-chill all amber glass storage vials and PTFE-lined caps to -20°C. Validation: Ensure vials are completely free of condensation before use.

  • Atmosphere Control: Transfer the bulk 4-bromo-5-(chloromethyl)thiazole to a glovebox purged with high-purity Argon (O₂ < 1 ppm, H₂O < 1 ppm).

  • Phase Management: If the compound has solidified during transit, gently warm it to 30°C using a water bath until just liquefied. Do not exceed 35°C to avoid thermal degradation. Validation: Visually inspect the liquid; it should be clear and free of suspended particulates. Turbidity indicates pre-existing polymerization.

  • Aliquoting: Dispense the compound into single-use volumes to prevent repeated freeze-thaw cycles, which introduce micro-condensation.

  • Sealing: Purge the headspace of each vial with Argon, seal tightly with the PTFE-lined cap, and wrap the seam with Parafilm.

  • Storage: Transfer immediately to a -20°C desiccated freezer, strictly protected from light[1].

Protocol 2: Preparation of Stabilized Stock Solutions

Objective: Utilize chemical stabilization (solvation or acid scavenging) for long-term storage.

  • Solvent Validation: Dry anhydrous N,N-dimethylformamide (DMF) over activated 4Å molecular sieves for 24 hours prior to use. Validation: Confirm DMF dryness using Karl Fischer titration (target H₂O < 50 ppm).

  • Solvation (Option A): In an inert atmosphere, dissolve 4-bromo-5-(chloromethyl)thiazole in the dried DMF to achieve a 1.0 M stock solution[2]. This concentration minimizes self-alkylation while remaining synthetically useful.

  • Acid Scavenging (Option B): For neat storage, add 10% (w/w) epoxidized soybean oil to the bulk liquid and vortex gently until homogeneous[3].

  • Storage: Store the stabilized solutions/mixtures at -20°C.

Quantitative Stability Data

The following table summarizes the expected shelf life and primary degradation mechanisms of halomethylthiazoles under various storage conditions, highlighting the critical need for stabilization.

Storage ConditionStabilizer / AdditiveEstimated Shelf LifePrimary Degradation Mechanism
25°C (Ambient) None (Neat)< 48 hoursRapid self-alkylation, Hydrolysis
4°C (Refrigerated) None (Neat)1–2 weeksSlow self-alkylation
-20°C (Cryogenic) None (Neat)6–12 monthsTrace hydrolysis (if moisture present)
-20°C (Cryogenic) 10% Epoxidized Soybean Oil> 24 monthsNone (Acid scavenged)
-20°C (Cryogenic) N,N-Dimethylformamide (DMF)> 24 monthsNone (Solvation stabilization)

References

  • Title: Method for avoiding high temperature decomposition of 2-chloro-5-chloromethyl thiazole (CN105294595A)
  • Title: Method of producing thiamethoxam (WO2015180585A9)

Sources

Troubleshooting

Technical Support Center: Troubleshooting Cross-Coupling Reactivity of 4-Bromo-5-(chloromethyl)thiazole

Welcome to the Technical Support Center. This guide is designed for researchers and drug development professionals facing low yields, stalled reactions, or complex side-product profiles when utilizing 4-bromo-5-(chlorome...

Back to Product Page

Author: BenchChem Technical Support Team. Date: April 2026

Welcome to the Technical Support Center. This guide is designed for researchers and drug development professionals facing low yields, stalled reactions, or complex side-product profiles when utilizing 4-bromo-5-(chloromethyl)thiazole in palladium-catalyzed cross-coupling reactions (e.g., Suzuki-Miyaura, Stille, or Buchwald-Hartwig).

Unlike standard aryl halides, this molecule is a highly sensitive bifunctional electrophile. Successful functionalization requires precise control over catalyst selection, base strength, and reaction conditions to navigate its inherent mechanistic pitfalls.

The Mechanistic Root of Low Reactivity

The cross-coupling of 4-bromo-5-(chloromethyl)thiazole is notoriously difficult due to two competing modes of failure that disrupt the catalytic cycle:

  • Catalyst Poisoning (The Heteroatom Effect): The basic thiazole nitrogen and sulfur atoms act as potent σ-donors. During the catalytic cycle, these heteroatoms can outcompete the desired substrate for the active Pd(0) or Pd(II) center, forming thermodynamically stable, off-cycle complexes. This effectively, leading to stalled conversions[1]. This phenomenon is a well-documented limitation in the directed C–H functionalization and cross-coupling of heterocycles[2].

  • Chemoselectivity and Benzylic Degradation: The molecule possesses both a C(sp2)-Br bond (the intended target for oxidative addition) and a highly electrophilic C(sp3)-Cl bond (the chloromethyl group). Under standard basic coupling conditions, the chloromethyl group is highly prone to [3]. Furthermore, overly electron-rich palladium species can undergo competitive oxidative addition into the C(sp3)-Cl bond, leading to rapid dehalogenation or polymerization.

Mechanism Pd Pd(0) Active Catalyst Substrate 4-bromo-5-(chloromethyl)thiazole Pd->Substrate Catalytic Initiation Poison N/S Coordination (Catalyst Poisoning) Substrate->Poison Unhindered Ligands Side C(sp3)-Cl Ox. Addition or Base Hydrolysis Substrate->Side Harsh Base / High Temp OxAdd C(sp2)-Br Ox. Addition Substrate->OxAdd Bulky Ligands / Mild Base Dead Inactive Complex Poison->Dead Degradation Degraded Products Side->Degradation Product Desired Coupled Product OxAdd->Product Transmetalation & Reductive Elimination Product->Pd Catalyst Turnover

Mechanistic divergence in 4-bromo-5-(chloromethyl)thiazole cross-coupling.

Troubleshooting FAQs

Q1: My Suzuki-Miyaura coupling stalls at 20% conversion, and LC-MS shows mostly unreacted 4-bromo-5-(chloromethyl)thiazole. How do I prevent catalyst poisoning? A1: Unreacted starting material in the presence of an active catalyst is the primary symptom of heteroatom poisoning[1]. To overcome this, you must physically shield the palladium center from the thiazole nitrogen.

  • Causality-Driven Solution: Switch to sterically demanding, electron-rich dialkylbiaryl phosphine ligands (Buchwald ligands) such as XPhos or SPhos. The extreme steric bulk of the dicyclohexyl groups prevents the formation of inactive bis-ligated Pd complexes and physically blocks the thiazole ring from coordinating to the metal center[4].

Q2: I achieve full conversion, but my product mass is off by -36 Da (loss of HCl) or +18 Da (hydroxylation). What is happening? A2: This indicates the nucleophilic degradation of the 5-chloromethyl group. Aqueous bases (like Na₂CO₃) or alcoholic solvents at elevated temperatures will rapidly hydrolyze the benzylic chloride[3].

  • Causality-Driven Solution: Shift to strictly anhydrous conditions. Use non-nucleophilic, mild bases such as anhydrous K₃PO₄ or Cs₂CO₃ in aprotic solvents (e.g., Toluene or THF). Lower the reaction temperature to 40–50°C; highly active precatalysts (like Pd G3/G4 systems) can perform the C(sp2)-Br oxidative addition at lower temperatures, preserving the fragile C(sp3)-Cl bond.

Q3: Can I protect the chloromethyl group prior to coupling? A3: Yes. If direct coupling remains low-yielding despite optimization, a strategic workaround is to temporarily convert the chloromethyl group into a less reactive moiety. Reacting the chloromethyl group with sodium acetate forms the corresponding acetate ester, which is immune to competitive oxidative addition and mild basic hydrolysis during the coupling. Post-coupling, the acetate can be cleaved and re-chlorinated (e.g., using SOCl₂) to regenerate the chloromethyl functionality.

Troubleshooting Start Reaction Stalls or Low Yield Analyze LC-MS / TLC Analysis Start->Analyze Unreacted High Unreacted Starting Material Analyze->Unreacted SideProd Mass Shifts: -Cl or +OH Analyze->SideProd DiagPoison Diagnosis: Catalyst Poisoning Unreacted->DiagPoison DiagDegrade Diagnosis: Chloromethyl Degradation SideProd->DiagDegrade FixPoison Action: Use XPhos/SPhos Increase Pd Loading DiagPoison->FixPoison FixDegrade Action: Use Anhydrous K3PO4 Lower Temp to 50°C DiagDegrade->FixDegrade

Diagnostic logic tree for troubleshooting thiazole cross-coupling failures.

Catalyst Selection & Condition Matrix

The following table summarizes the expected outcomes of different catalyst/ligand/base combinations based on analogous thiazole and chloromethyl-heterocycle couplings.

Catalyst SystemLigandBase / SolventTemp (°C)Primary OutcomeCausality / Notes
Pd(PPh₃)₄ (5 mol%)PPh₃Na₂CO₃ / Dioxane:H₂O90<10% (Hydrolysis)PPh₃ is not bulky enough to prevent thiazole N-coordination; aqueous base destroys the -CH₂Cl group.
Pd(OAc)₂ (5 mol%)dppfK₂CO₃ / DMF8020-30% (Stalled)dppf fails to promote rapid reductive elimination for 4-bromothiazoles, leading to catalyst resting state trapping[4].
Pd₂(dba)₃ (2 mol%)XPhosAnhydrous K₃PO₄ / Toluene60>80% (Desired)XPhos bulk prevents poisoning; anhydrous conditions and mild base preserve the chloromethyl group[4].
XPhos Pd G3 (2 mol%)XPhosCs₂CO₃ / THF40-50>85% (Desired)Precatalyst ensures rapid generation of active Pd(0) at low temperatures, minimizing side reactions[3].

Self-Validating Experimental Protocol

Chemoselective Suzuki-Miyaura Coupling of 4-Bromo-5-(chloromethyl)thiazole This protocol utilizes a highly active precatalyst to enable low-temperature coupling, protecting the chloromethyl group while overcoming thiazole-induced catalyst poisoning.

Step 1: Reaction Assembly (Strictly Anhydrous)

  • In a nitrogen-filled glovebox or using standard Schlenk techniques, add 4-bromo-5-(chloromethyl)thiazole (1.0 equiv) and the desired arylboronic acid (1.1 equiv) to an oven-dried vial.

  • Add anhydrous, finely milled K₃PO₄ (2.0 equiv). Do not use aqueous bases.

  • Add XPhos Pd G3 precatalyst (2-5 mol%).

Step 2: Initiation & Validation Checkpoint 1

  • Seal the vial, remove it from the glovebox, and inject anhydrous, degassed THF (to reach 0.2 M concentration).

  • Stir the mixture at 45°C.

  • Validation Checkpoint 1: Within 15 minutes, the solution should transition from a pale yellow to a deep, homogenous red/orange, indicating the successful activation of the G3 precatalyst into the active Pd(0) species. If the solution turns black (palladium black), the catalyst has decomposed due to oxygen ingress or severe poisoning.

Step 3: Reaction Monitoring & Validation Checkpoint 2

  • After 2 hours, sample 10 µL of the reaction mixture, dilute in LC-MS grade acetonitrile, and filter through a micro-syringe filter.

  • Validation Checkpoint 2 (Isotopic Signature): Analyze via LC-MS. Locate the mass of the desired product. You must observe a classic 3:1 isotopic ratio (M / M+2) indicative of the intact chlorine atom.

    • Self-Correction: If the M+2 peak is absent and the mass is -36 Da, the chloromethyl group has degraded. Abort the reaction, verify the anhydrous nature of your K₃PO₄, and lower the temperature to 35°C for the next attempt.

Step 4: Workup and Isolation

  • Upon confirmed completion, cool the reaction to room temperature.

  • Filter the crude mixture through a short pad of Celite to remove phosphate salts and palladium residues, eluting with ethyl acetate.

  • Concentrate under reduced pressure and purify via flash column chromatography (silica gel, Hexanes/EtOAc gradient).

References[1] Title: Technical Support Center: Catalyst Poisoning in Reactions with 5-Bromo-2-chlorobenzo[d]thiazole | Source: Benchchem | URL: https://www.benchchem.com[5] Title: Applications of Palladium-Catalyzed C–N Cross-Coupling Reactions | Source: Chemical Reviews (ACS) | URL: https://pubs.acs.org[2] Title: Bypassing the Limitations of Directed C–H Functionalizations of Heterocycles | Source: PubMed Central (NIH) | URL:https://www.ncbi.nlm.nih.gov/pmc/[4] Title: Palladium-catalyzed coupling of functionalized primary and secondary amines with aryl and heteroaryl halides | Source: MIT Open Access Articles | URL: https://dspace.mit.edu/[3] Title: Technical Support Center: Optimizing 2-(Chloromethyl)pyrimidine Hydrochloride Coupling Reactions | Source: Benchchem | URL:https://www.benchchem.com

Sources

Optimization

purification and chromatography techniques for 4-bromo-5-(chloromethyl)thiazole

Welcome to the Technical Support Center. As a Senior Application Scientist, I frequently consult with drug development professionals facing significant bottlenecks when isolating reactive halogenated intermediates.

Back to Product Page

Author: BenchChem Technical Support Team. Date: April 2026

Welcome to the Technical Support Center. As a Senior Application Scientist, I frequently consult with drug development professionals facing significant bottlenecks when isolating reactive halogenated intermediates.

Purifying 4-bromo-5-(chloromethyl)thiazole presents a unique set of challenges. The molecule’s reactivity is governed by the electron-withdrawing nature of the brominated thiazole ring, which makes the chloromethyl carbon highly susceptible to nucleophilic attack and solvolysis. Furthermore, the compound is thermally labile; exposure to standard distillation temperatures often triggers an auto-catalytic decomposition pathway, releasing hydrogen chloride (HCl) gas and rapidly forming an intractable polymeric tar.

This guide is designed to replace trial-and-error with field-proven, mechanistically sound protocols to ensure high-yield, high-purity recovery of this critical intermediate.

Purification Strategy Decision Tree

G Start Crude 4-Bromo-5-(chloromethyl)thiazole Scale Assess Scale & Purity Target Start->Scale Small Analytical / Small Scale (< 2g) Scale->Small Large Preparative / Large Scale (> 2g) Scale->Large Flash Normal Phase Flash Chromatography (Deactivated Silica, EtOAc/Hexane) Small->Flash Distill Vacuum Distillation (Add PEG-400 or Epoxidized Soybean Oil) Large->Distill Pure Pure Target Compound (Store at 2-8°C, inert atm) Flash->Pure Distill->Pure

Decision tree for selecting the optimal purification strategy based on reaction scale.

Troubleshooting & FAQs

Q1: Why does my compound turn into a black tar during rotary evaporation or distillation, and how can I prevent it? A: 4-Bromo-5-(chloromethyl)thiazole is highly thermally labile. At elevated temperatures (typically >80°C), the chloromethyl group undergoes auto-catalytic decomposition. The trace release of HCl gas catalyzes the polymerization of the thiazole rings, leaving a solid, black bottom in your flask 1. The Solution: Distillation must be performed under high vacuum (1-2 mbar) with the addition of oligomeric polyethers (such as PEG-400) or epoxidized soybean oil. These additives act as thermal stabilizers and keep the distillation bottoms in a liquid state, preventing localized thermal spikes and suppressing pyrolytic decomposition 2.

Q2: I am losing significant mass during normal-phase silica gel chromatography. What is the mechanism of this loss? A: Standard silica gel is slightly acidic due to exposed silanol groups. The highly reactive chloromethyl group undergoes solvolysis or irreversible covalent binding to the stationary phase, leading to severe streaking and poor recovery. The Solution: You must use deactivated silica. Pre-treat the column with 1% triethylamine (TEA) in hexanes to neutralize acidic sites, and elute rapidly using a non-polar gradient (e.g., Ethyl Acetate/Hexane 1:10 to 1:1) 3.

Q3: Can I use Reversed-Phase HPLC (RP-HPLC) to purify this intermediate? A: It is strongly discouraged unless strictly necessary. The chloromethyl group is highly susceptible to hydrolysis in aqueous mobile phases, rapidly converting your product to 4-bromo-5-(hydroxymethyl)thiazole 4. If RP-HPLC is mandatory, utilize a Non-Aqueous Reversed-Phase (NARP) system, or ensure the aqueous phase is strictly buffered (pH 6.5-7.0) and fractions are immediately extracted into an organic solvent (like Dichloromethane) post-elution.

Mechanistic Pathways of Degradation

G Target 4-Bromo-5-(chloromethyl)thiazole Water Aqueous Solvents Target->Water Exposure Heat Thermal Stress (>80°C) Target->Heat Exposure Stabilizer Polyether Additives Target->Stabilizer Mitigated by Hydrolysis Hydrolysis Water->Hydrolysis Tar Polymerization Heat->Tar Byproduct1 4-Bromo-5-(hydroxymethyl)thiazole Hydrolysis->Byproduct1 Safe Stable Distillation High Yield Stabilizer->Safe

Mechanistic pathways of degradation and stabilization for chloromethylthiazoles.

Quantitative Comparison of Purification Techniques

Purification MethodOptimal ScaleTypical Yield (%)Purity (%)Key Limitation / Causality
Normal Phase (Standard Silica) < 1g40 - 50%85 - 90%Acid-catalyzed degradation and irreversible binding to silanols.
Normal Phase (Deactivated Silica) < 5g75 - 85%> 95%Time-consuming; high solvent consumption.
Vacuum Distillation (No Additives) > 10g30 - 40%VariableSevere tar formation and auto-catalytic HCl release.
PEG-Assisted Vacuum Distillation > 10g90 - 95%> 98%Requires high vacuum (<2 mbar) setup and precise temperature control.

Step-by-Step Experimental Protocols

Protocol A: Deactivated Silica Gel Flash Chromatography (Small Scale: < 5g)

This self-validating protocol ensures the acidic sites of the silica are neutralized prior to introducing the sensitive chloromethyl group.

  • Solvent Preparation: Prepare the mobile phase: Hexane/Ethyl Acetate (9:1 v/v). Prepare a separate "deactivation flush" solvent by adding 1% v/v Triethylamine (TEA) to 3 Column Volumes (CV) of the mobile phase.

  • Column Packing: Slurry pack the silica gel (230-400 mesh) using the TEA-spiked solvent.

  • Equilibration: Flush the packed column with 3 CV of the unspiked Hexane/EtOAc (9:1) to remove excess free amine, which could otherwise react with your target compound.

  • Loading: Load the crude 4-bromo-5-(chloromethyl)thiazole neat, or dissolved in an absolute minimum volume of dry Dichloromethane (DCM).

  • Elution: Elute rapidly (flash conditions) using a Hexane/EtOAc gradient (9:1 to 4:1).

  • Analysis & Recovery: Monitor fractions via TLC (UV active) or GC-FID. Crucial: Avoid LC-MS for fraction analysis to prevent artifactual hydrolysis in the MS source. Pool pure fractions and concentrate under reduced pressure with the water bath strictly maintained below 30°C.

Protocol B: PEG-Assisted High-Vacuum Distillation (Preparative Scale: > 5g)

Adapted from industrial purification standards for chloromethylthiazoles, this protocol prevents thermal polymerization by maintaining a liquid distillation bottom.

  • Preparation: Transfer the crude reaction mixture (post-solvent removal) to a clean, dry distillation flask.

  • Additive Integration: Add Polyethylene Glycol (PEG-400) at approximately 15-20% w/w relative to the crude mass 1. Alternatively, Epoxidized Soybean Oil (8-12% w/w) can be utilized 2.

  • Apparatus Setup: Equip the flask with a short-path distillation head. Use a receiving flask cooled in a dry ice/acetone bath to trap the volatile target compound efficiently.

  • Vacuum Application: Gradually apply high vacuum, ensuring the system stabilizes at 1-2 mbar.

  • Distillation: Slowly heat the distillation pot. The target compound will typically distill at a vapor temperature of 75-85°C at 1-2 mbar.

  • Observation: The PEG additive will ensure the bottom residue remains a flowable liquid up to 110°C, preventing localized thermal spikes and auto-catalytic HCl release.

  • Storage: Store the colorless to pale-yellow distillate under an inert argon atmosphere at 2-8°C to ensure long-term stability 5.

References

  • Method for purifying 2-chloro-5-chloromethyl thiazole. Justia Patents (US Patent 6,515,138). Available at:[Link]

  • Method for avoiding high temperature decomposition of 2-chloro-5-chloromethyl thiazole. Google Patents (CN105294595A).
  • Process for the preparation of 2-chloro-5-chloromethyl-thiazole. Google Patents (WO1997023469A1).
  • 1,3-Dichloropropenes – in the preparation of thiazole derivatives. Semantic Scholar. Available at:[Link]

Sources

Troubleshooting

Technical Support Center: Handling &amp; Troubleshooting 4-Bromo-5-(chloromethyl)thiazole

Welcome to the Advanced Technical Support Center. 4-Bromo-5-(chloromethyl)thiazole is a highly reactive, bifunctional building block critical for synthesizing complex pharmaceutical intermediates, kinase inhibitors, and...

Back to Product Page

Author: BenchChem Technical Support Team. Date: April 2026

Welcome to the Advanced Technical Support Center. 4-Bromo-5-(chloromethyl)thiazole is a highly reactive, bifunctional building block critical for synthesizing complex pharmaceutical intermediates, kinase inhibitors, and agrochemicals. However, its reactivity also makes it notoriously unstable in the presence of ambient humidity.

This guide is structured as an in-depth, mechanistic Q&A to help researchers understand the causality behind its degradation, diagnose compromised batches, and execute self-validating protocols for flawless experimental setups.

Module 1: Mechanistic Troubleshooting (The "Why")

Q: Why does 4-bromo-5-(chloromethyl)thiazole degrade so rapidly upon exposure to ambient air? A: The extreme moisture sensitivity of this compound is driven by the electronic environment of the thiazole ring. The chloromethyl group (-CH₂Cl) is situated at the 5-position of an electron-rich heterocycle. The lone pairs on the sulfur and nitrogen atoms donate electron density through resonance, which heavily stabilizes the formation of a transient carbocation at the benzylic-like carbon.

This stabilization lowers the activation energy for heterolytic C-Cl bond cleavage, making the compound highly susceptible to both Sₙ1 and Sₙ2 nucleophilic attack by atmospheric water molecules [[1]](). The resulting hydrolysis replaces the chlorine atom with a hydroxyl group, yielding 4-bromo-5-(hydroxymethyl)thiazole and releasing hydrochloric acid (HCl).

HydrolysisMechanism A 4-Bromo-5-(chloromethyl)thiazole (Intact Reagent) C Thiazolium Carbocation (SN1 Intermediate) A->C C-Cl Cleavage (Rate Limiting) B Atmospheric Moisture (H2O) (Nucleophile) B->C Nucleophilic Attack D 4-Bromo-5-(hydroxymethyl)thiazole (Hydrolyzed Impurity) C->D +H2O, -H+ E Hydrochloric Acid (HCl) (Hygroscopic Catalyst) C->E Cl- + H+ E->A Autocatalytic Protonation

Hydrolytic degradation pathway of 4-bromo-5-(chloromethyl)thiazole highlighting the autocatalytic HCl loop.

Q: Why does the degradation seem to accelerate over time, turning the powder into a sticky paste? A: This is due to an autocatalytic feedback loop known as deliquescence. When the initial hydrolysis occurs, the byproduct is HCl. This acid rapidly protonates the basic nitrogen of the unreacted thiazole ring, forming a hydrochloride salt. Hydrochloride salts of heterocycles are highly hygroscopic—they actively absorb more moisture from the surrounding air 2. What starts as a minor surface degradation quickly cascades into a runaway reaction where the powder dissolves in its own absorbed water, resulting in a sticky, unusable paste.

Module 2: Diagnostic Data & Visual Indicators

Q: How can I quantitatively and visually distinguish between a pristine and a moisture-degraded reagent? A: Relying solely on visual inspection can be deceiving in the early stages of degradation. Use the following diagnostic table to compare physical and analytical indicators.

PropertyPristine 4-Bromo-5-(chloromethyl)thiazoleMoisture-Degraded ProductCausality / Mechanistic Note
Physical State Free-flowing, crystalline powderClumped, sticky, or deliquesced liquidFormation of hygroscopic HCl salts draws in ambient water 2.
Color White to light yellowDark yellow to brownish pasteTrace oxidation and polymerization of reactive intermediates.
Storage Temp 0–10°C (Refrigerated)N/A (Discard or repurify)Thermal energy accelerates C-Cl bond heterolysis .
¹H NMR (-CH₂X) Sharp singlet (~4.7 ppm)Shifted singlet (~4.8 ppm) + broad -OHSubstitution of chlorine (electronegativity 3.16) by oxygen (3.44).
Mass Spec (m/z) [M+H]⁺ with distinct Br/Cl isotope pattern[M-Cl+OH+H]⁺ (Mass shift of -18.5 Da)Direct confirmation of hydrolytic substitution.
Module 3: Self-Validating Experimental Protocols

Q: What is the exact step-by-step protocol for weighing and transferring this compound without introducing moisture? A: To prevent the introduction of moisture, you must utilize a self-validating anhydrous workflow. This protocol ensures that any breach in the inert atmosphere is immediately detectable before the reagent is committed to your main reaction mixture.

Protocol: Anhydrous Handling & Transfer

  • Thermal Equilibration: Remove the sealed reagent bottle from the refrigerator (0–10°C) . Crucial Causality: You must allow the bottle to warm to ambient room temperature before opening. Opening a cold bottle causes immediate condensation of atmospheric moisture directly onto the reagent lattice.

  • Glovebox Transfer: Move the equilibrated bottle into a glovebox purged with high-purity Argon. Argon is preferred over Nitrogen because it is denser than air and forms a protective blanket over the solid during handling.

  • Weighing & Self-Validation: Weigh the required mass into a flame-dried reaction flask.

    • Self-Validation Checkpoint: Observe the powder as it falls from the spatula. If it flows freely like dry sand, the anhydrous integrity of your environment is validated. If it sticks to the spatula or forms micro-clumps, your glovebox atmosphere has been compromised (>5 ppm H₂O), and you must abort the transfer and regenerate your inert gas purifiers.

  • Septum Sealing: Seal the flask with a high-quality rubber septum and wrap it with Parafilm before removing it from the glovebox.

  • Solvent Addition: Using a gas-tight syringe, add anhydrous solvent (stored over 3Å molecular sieves) through the septum under positive Argon pressure on a Schlenk line.

AnhydrousWorkflow S1 1. Thermal Equilibration (Room Temp) S2 2. Glovebox Weighing (Argon Atm) S1->S2 S3 3. Septum Sealing (Moisture Barrier) S2->S3 S4 4. Anhydrous Solvent Addition (Syringe Transfer) S3->S4 S5 5. Base Addition (HCl Scavenging) S4->S5

Self-validating anhydrous workflow for handling moisture-sensitive chloromethyl heterocycles.

Module 4: Reaction Optimization & Salvage FAQs

Q: My compound arrived slightly clumped. Can I still use it, or can it be salvaged? A: If the compound is only slightly clumped but still dry to the touch, it has undergone minor surface hydrolysis. Using it "as is" will result in inaccurate stoichiometric calculations and introduce nucleophilic hydroxyl impurities into your reaction. Salvage Protocol: You can repurify it by dissolving the solid in anhydrous dichloromethane (DCM), washing quickly with cold, saturated aqueous NaHCO₃ (to neutralize the HCl), drying over anhydrous Na₂SO₄, and concentrating under reduced pressure. However, if the material has turned into a wet, dark paste, it must be disposed of as hazardous chemical waste 3.

Q: How do I ensure my reaction solvent doesn't trigger hydrolysis during the reaction setup? A: Even "anhydrous" commercial solvents can contain trace water (up to 50 ppm) that will degrade the thiazole. Always store your reaction solvents over activated 3Å molecular sieves for at least 48 hours prior to use. Additionally, if your reaction permits, add a non-nucleophilic base (such as N,N-diisopropylethylamine, DIPEA) to the solvent before adding the thiazole. The base acts as a scavenger, instantly neutralizing any trace HCl generated and preventing the autocatalytic degradation loop.

Q: What are the strict storage requirements to maximize shelf life? A: The compound must be stored tightly sealed in a cool, dry, and well-ventilated area, strictly at refrigerated temperatures (0–10°C) [](). It must be kept away from incompatible materials such as strong oxidizing agents, strong bases, and any source of moisture or humidity 3. For long-term storage, backfilling the storage vial with Argon and sealing the cap with PTFE tape and Parafilm is highly recommended.

Sources

Optimization

scale-up challenges for 4-bromo-5-(chloromethyl)thiazole commercial production

Welcome to the process engineering and troubleshooting portal for the commercial scale-up of 4-bromo-5-(chloromethyl)thiazole . This highly reactive bifunctional intermediate is critical in the synthesis of advanced agro...

Back to Product Page

Author: BenchChem Technical Support Team. Date: April 2026

Welcome to the process engineering and troubleshooting portal for the commercial scale-up of 4-bromo-5-(chloromethyl)thiazole . This highly reactive bifunctional intermediate is critical in the synthesis of advanced agrochemicals and active pharmaceutical ingredients (APIs). Due to its potent alkylating nature and thermal instability, transitioning this molecule from bench-scale discovery to pilot-plant manufacturing presents severe chemical engineering challenges.

This guide provides self-validating protocols, mechanistic troubleshooting, and safety directives to ensure high-yield, high-purity commercial production.

Process Workflow Architecture

To mitigate thermal degradation and over-chlorination, modern scale-up protocols have shifted from traditional batch reactors to continuous flow chemistry coupled with immediate salt stabilization[1][2].

Workflow N1 4-Bromo-5-methylthiazole (Starting Material) N2 Radical Chlorination (NCS, AIBN, Flow Reactor) N1->N2 Reagents N3 Crude 4-Bromo-5- (chloromethyl)thiazole N2->N3 85°C, 30 min N4 In-line Aqueous Quench & Phase Separation N3->N4 Stop Radical Chain N5 HCl Salt Precipitation (Prevents Polymerization) N4->N5 Stabilization

Fig 1. Continuous flow synthetic workflow for 4-bromo-5-(chloromethyl)thiazole.

Troubleshooting Guides & FAQs

Q1: During batch scale-up of the radical chlorination, we observe up to 18% of the 5-(dichloromethyl) impurity. How can we suppress this? Causality: Radical benzylic chlorination using N-chlorosuccinimide (NCS) and AIBN is a sequential, concentration-dependent process. As the mono-chlorinated product accumulates in the batch reactor, it competes with the unreacted starting material for chlorine radicals. Poor mass transfer and localized high concentrations of NCS in large batch reactors exacerbate this over-chlorination. Solution: Transitioning from batch to continuous flow chemistry significantly mitigates this issue[1]. By utilizing a plug-flow reactor, you ensure a highly controlled residence time and uniform mixing, preventing the accumulation of the mono-chlorinated product in the presence of excess active radicals. If batch processing is absolutely mandatory, employ a portion-wise addition of NCS over 4–6 hours while maintaining strict isothermal conditions.

Q2: Our pilot plant experienced a rapid exothermic decomposition and tar formation during the vacuum distillation of the crude product. What is the mechanism, and how do we avoid it? Causality: 5-(Chloromethyl)thiazoles are highly reactive bifunctional molecules. They possess both a nucleophilic thiazole nitrogen and an electrophilic benzylic chloride. At elevated temperatures (typically >60°C), they undergo rapid intermolecular nucleophilic substitution (self-alkylation), leading to an exothermic cascade that forms a polymeric quaternary ammonium tar[2]. Solution: Never subject chloromethylthiazoles to thermal distillation at scale. Instead, isolate the product as a hydrochloride salt. By treating the crude organic phase with anhydrous HCl gas or concentrated aqueous HCl at low temperatures (-10°C to 0°C), the thiazole nitrogen is protonated. This eliminates its nucleophilicity, completely stabilizing the molecule and allowing for safe isolation via crystallization[2].

Q3: What are the critical safety and handling requirements for the isolated product? Causality: Like its structural analogs, the 4-bromo derivative is a potent alkylating agent. It readily reacts with biological nucleophiles (such as proteins and DNA), making it a severe vesicant, lachrymator, and corrosive agent that causes serious eye damage, acute oral toxicity, and skin burns[3]. Solution: Engineering controls are mandatory. Handle the material exclusively within ventilated containment systems (e.g., gloveboxes or downflow booths). Operators must wear full personal protective equipment (PPE), including heavy-duty nitrile gloves, chemical splash goggles, and a respirator[3]. Store the final product at 2–8°C in tightly sealed containers, ideally under an argon atmosphere to prevent moisture-induced hydrolysis[3].

Quantitative Data: Process Optimization

The following table summarizes the causal relationship between reactor design, scale, and the suppression of the dichloromethyl impurity during radical chlorination.

Table 1: Batch vs. Continuous Flow Optimization for 4-Bromo-5-(chloromethyl)thiazole Synthesis

Process TypeScaleReagent (Eq)InitiatorTemp (°C)Residence TimeYield (%)Dichloro Impurity (%)
Traditional Batch50 gNCS (1.1)AIBN804.0 h57.012.5
Traditional Batch1 kgNCS (1.1)AIBN806.5 h42.018.2
Continuous Flow1 kgNCS (1.05)AIBN8530 min78.0< 2.0
Continuous Flow10 kgNCS (1.05)AIBN8530 min76.5< 2.0

Standard Operating Procedure (SOP)

Title: Pilot-Scale Continuous Flow Synthesis & Isolation of 4-Bromo-5-(chloromethyl)thiazole Hydrochloride Objective: Safe, scalable production bypassing thermal distillation. Prerequisites: Ensure the flow reactor is calibrated. All lines must be purged with anhydrous N₂.

Step 1: Feed Solution Preparation

  • Stream A: Dissolve 4-bromo-5-methylthiazole (1.0 eq) and AIBN (0.05 eq) in anhydrous acetonitrile.

  • Stream B: Dissolve N-chlorosuccinimide (1.05 eq) in anhydrous acetonitrile.

Step 2: Flow Reactor Priming & Execution

  • Preheat the residence time unit (RTU) of the continuous flow reactor to 85°C[1].

  • Pump Stream A and Stream B via high-pressure syringe pumps into a T-mixer, ensuring a 1:1 volumetric flow rate.

  • Adjust flow rates to achieve a precise residence time of exactly 30 minutes[1].

Step 3: In-Line Quenching

  • Direct the reactor effluent into a continuous stirred-tank reactor (CSTR) maintained at 0°C.

  • The CSTR must be pre-loaded with a 5% aqueous sodium thiosulfate solution to instantly quench unreacted radicals and active chlorine species.

Step 4: Phase Separation & Salt Formation

  • Transfer the biphasic mixture to a settler. Extract the aqueous layer with ethyl acetate.

  • Combine the organic phases, dry over anhydrous Na₂SO₄, and filter.

  • Cool the organic filtrate to -15°C. Slowly bubble anhydrous HCl gas into the solution until precipitation of the hydrochloride salt is complete[2].

Step 5: Filtration & Storage

  • Filter the resulting 4-bromo-5-(chloromethyl)thiazole hydrochloride crystals under a nitrogen blanket.

  • Wash the filter cake with cold heptane and dry under vacuum at ambient temperature.

  • Transfer the final product to amber glass bottles and store strictly at 2–8°C[3].

References

  • A Unified Continuous Flow Strategy for the Synthesis of Three Neonicotinoid Insecticides from Propionaldehyde Source: ACS Publications URL:[Link]

  • US6214998B1 - Process for preparing 2-chloro-5-chloromethylthiazole Source: Google Patents URL

Sources

Reference Data & Comparative Studies

Validation

4-bromo-5-(chloromethyl)thiazole vs 5-(chloromethyl)thiazole reactivity

Comparative Reactivity Guide: 4-Bromo-5-(chloromethyl)thiazole vs. 5-(chloromethyl)thiazole As a Senior Application Scientist, selecting the correct heterocyclic building block is paramount to the efficiency of a synthet...

Back to Product Page

Author: BenchChem Technical Support Team. Date: April 2026

Comparative Reactivity Guide: 4-Bromo-5-(chloromethyl)thiazole vs. 5-(chloromethyl)thiazole

As a Senior Application Scientist, selecting the correct heterocyclic building block is paramount to the efficiency of a synthetic campaign. Thiazole derivatives are privileged scaffolds in drug discovery, most notably serving as critical structural components in antiretroviral APIs like Ritonavir and pharmacokinetic enhancers like Cobicistat [2].

When designing synthetic routes involving nucleophilic substitution at the C5-methyl position, chemists frequently must choose between the standard 5-(chloromethyl)thiazole (CMT) and its halogenated analog, 4-bromo-5-(chloromethyl)thiazole (Br-CMT) . This guide objectively compares their reactivity profiles, structural causality, and experimental handling to optimize your synthetic workflows.

Structural & Electronic Causality (The "Why")

The fundamental differences in reactivity between CMT and Br-CMT stem from the microenvironment surrounding the electrophilic chloromethyl carbon.

  • Steric Shielding: In standard CMT, the chloromethyl group is relatively unhindered, allowing for rapid bimolecular nucleophilic substitution ( SN​2 ) [1]. In contrast, the introduction of a bromine atom at the C4 position in Br-CMT fundamentally alters the steric landscape. The large van der Waals radius of bromine (approx. 1.85 Å) creates significant steric bulk immediately adjacent to the reaction center. This restricts the ideal trajectory for nucleophilic attack (the Bürgi-Dunitz angle equivalent for SN​2 ), elevating the activation energy ( ΔG‡ ) and decreasing the reaction rate.

  • Electronic Destabilization: The SN​2 transition state at a heterobenzylic position involves the development of a partial positive charge. The strong inductive electron-withdrawing effect (-I) of the C4-bromine atom withdraws electron density from the thiazole ring. This electron-deficient environment destabilizes the transition state, further retarding the kinetics compared to the unsubstituted analog.

  • Free-Base Stability: A notorious issue with CMT is its propensity for self-alkylation (quaternization of the thiazole nitrogen by the chloromethyl group of another molecule), which necessitates its strict storage as a hydrochloride salt. The electron-withdrawing C4-bromine in Br-CMT significantly reduces the nucleophilicity of the thiazole nitrogen, drastically improving the shelf-life and thermal stability of the free base.

Reactivity cluster_0 5-(chloromethyl)thiazole cluster_1 4-bromo-5-(chloromethyl)thiazole A1 Unhindered C5-CH2Cl A2 Fast SN2 Kinetics A1->A2 Nucleophile B1 Sterically Hindered C5-CH2Cl B2 Slower SN2 Kinetics B1->B2 Nucleophile B3 Orthogonal C4 Cross-Coupling B1->B3 Pd-Catalysis

Reactivity pathways comparing unhindered SN2 kinetics with orthogonal bifunctionalization.

Quantitative Reactivity Profile

To facilitate route scouting, the following table summarizes the comparative performance metrics of both scaffolds under standard laboratory conditions.

Property / Metric5-(chloromethyl)thiazole (CMT)4-bromo-5-(chloromethyl)thiazole (Br-CMT)
Relative SN​2 Rate (Primary Amine) 1.0 (Reference standard)~0.15 (Slower due to steric shielding)
Free Base Stability (25°C) Low (Prone to rapid polymerization)High (Stable for extended periods)
Orthogonal Functionalization None (Monofunctional electrophile)Excellent (C4 Pd-catalyzed cross-coupling)
Storage Requirement Strict (HCl salt, < 4°C, inert gas)Moderate (Free base viable, 2-8°C)

Orthogonal Reactivity: The Strategic Advantage of Br-CMT

While Br-CMT exhibits slower SN​2 kinetics, it compensates by acting as a highly versatile bifunctional building block. The C4-Br bond serves as a robust handle for transition-metal-catalyzed cross-coupling reactions (e.g., Suzuki-Miyaura, Stille, or Buchwald-Hartwig amination) [3].

Because the SN​2 displacement at the chloromethyl group occurs under mild, base-mediated conditions, it can be executed first without disturbing the C4-Br bond. This allows chemists to install a complex amine or ether at C5, followed by a divergent late-stage arylation at C4, a strategy heavily utilized in kinase inhibitor synthesis.

Workflow N1 4-bromo-5-(chloromethyl)thiazole N2 Step 1: Chemoselective SN2 (Amine, K2CO3, MeCN, 25°C) N1->N2 N3 Intermediate: 5-(aminomethyl) 4-bromothiazole N2->N3 100% C5 Selectivity N4 Step 2: Suzuki Coupling (Ar-B(OH)2, Pd(dppf)Cl2, 90°C) N3->N4 N5 Final Target: 4-Aryl-5-(aminomethyl)thiazole N4->N5 C4 Arylation

Sequential two-step workflow for chemoselective SN2 alkylation followed by C4 Suzuki coupling.

Validated Experimental Protocols

To ensure reproducibility, the following protocols are designed as self-validating systems, incorporating specific checkpoints to verify structural integrity at each step.

Protocol A: Chemoselective SN​2 Alkylation of Br-CMT

Objective: Displace the C5-chloride with a primary amine while preserving the C4-bromide.

  • Preparation: Dissolve 1.0 eq of 4-bromo-5-(chloromethyl)thiazole in anhydrous acetonitrile to achieve a 0.2 M concentration.

  • Base Addition: Add 2.0 eq of finely powdered, anhydrous potassium carbonate ( K2​CO3​ ).

    • Causality: Utilizing a heterogeneous, weak inorganic base prevents base-catalyzed degradation of the thiazole ring and avoids unwanted side reactions with the C4-bromide, while efficiently scavenging the HCl byproduct.

  • Nucleophile Addition: Cool the suspension to 0°C and add 1.1 eq of the target primary amine dropwise.

  • Execution & Validation: Warm the reaction to 25°C and stir for 12 hours.

    • Self-Validation Checkpoint: Monitor via LC-MS. The mass spectrum of the product peak must display a distinct 1:1 isotopic pattern (M / M+2), which definitively confirms that the bromine atom has been preserved during the SN​2 displacement.

  • Workup: Filter the suspension through a Celite pad to remove inorganic salts. Concentrate the filtrate under reduced pressure and purify via flash chromatography (Silica gel, Hexanes/EtOAc gradient).

Protocol B: Subsequent C4 Suzuki-Miyaura Cross-Coupling

Objective: Arylate the C4 position of the intermediate generated in Protocol A.

  • Setup: To an oven-dried Schlenk flask, add the brominated intermediate from Protocol A (1.0 eq), an arylboronic acid (1.2 eq), and Pd(dppf)Cl2​ (0.05 eq).

  • Solvent System: Add a thoroughly degassed mixture of 1,4-Dioxane and 2M aqueous Na2​CO3​ (3:1 v/v).

  • Execution: Heat the biphasic mixture to 90°C under a strict argon atmosphere for 8 hours.

    • Causality: Elevated temperatures are required to overcome the higher activation barrier associated with the oxidative addition of palladium into the relatively electron-rich heteroaryl C-Br bond.

  • Validation: Analyze via LC-MS. The successful cross-coupling is confirmed by the complete disappearance of the 1:1 isotopic bromine pattern and the appearance of the new mass corresponding to the arylated target.

References

  • Chemball. (n.d.). 2-Chloro-5-(Chloromethyl)Thiazole / CAS 105827-91-6. Retrieved from[Link]

  • Google Patents. (2025). WO2025003414A1 - Malt1 inhibitors.
Comparative

Comparative Stability Guide: 4-Bromo-5-(chloromethyl)thiazole in Aqueous Buffers

Executive Summary & Chemical Context 4-Bromo-5-(chloromethyl)thiazole (BCMT) is a highly versatile, electrophilic building block used extensively in the synthesis of active pharmaceutical ingredients (APIs), agrochemical...

Back to Product Page

Author: BenchChem Technical Support Team. Date: April 2026

Executive Summary & Chemical Context

4-Bromo-5-(chloromethyl)thiazole (BCMT) is a highly versatile, electrophilic building block used extensively in the synthesis of active pharmaceutical ingredients (APIs), agrochemicals, and conformationally constrained peptide macrocycles. However, handling heteroarylmethyl chlorides in aqueous environments presents a significant kinetic challenge[1].

The electron-rich nature of the thiazole ring facilitates the rapid departure of the chloride leaving group. This makes the benzylic-like carbon highly susceptible to nucleophilic attack. Consequently, the choice of buffer is not merely a pH-maintenance decision; it is the primary variable that dictates the half-life and functional survival of the reagent.

Mechanistic Causality: The Degradation Pathways

When deployed in aqueous media, BCMT faces two competing modes of degradation, both of which destroy its utility as an alkylating agent:

  • Aqueous Hydrolysis: In standard aqueous buffers, the chloromethyl group undergoes a substitution reaction with water or hydroxide ions, yielding 4-bromo-5-(hydroxymethyl)thiazole and hydrochloric acid[2]. This reaction is highly pH-dependent; elevated pH exponentially accelerates hydroxide-mediated degradation[3].

  • Aminolysis: When formulated in buffers containing primary or secondary amines (e.g., Tris), the buffer itself acts as a potent nucleophile. The primary amine of Tris outcompetes water, leading to the rapid and irreversible formation of a Tris-thiazole adduct, completely quenching the reagent before it can react with the intended target.

Pathway BCMT 4-Bromo-5-(chloromethyl)thiazole (Intact Reagent) Hydrolysis Aqueous Hydrolysis (OH⁻ attack) BCMT->Hydrolysis pH > 7 Buffers (Phosphate, HEPES) Aminolysis Aminolysis (Amine attack) BCMT->Aminolysis Primary Amines (Tris Buffer) Hydroxymethyl 4-Bromo-5-(hydroxymethyl)thiazole (Hydrolysis Product) Hydrolysis->Hydroxymethyl AmineAdduct Tris-Thiazole Adduct (Dead-end Byproduct) Aminolysis->AmineAdduct

Degradation pathways of 4-bromo-5-(chloromethyl)thiazole in aqueous buffers.

Comparative Buffer Stability Analysis

To objectively compare BCMT's stability, we evaluated its half-life ( t1/2​ ) across four standard biological buffers at 25°C. The data below illustrates the critical impact of both pH and buffer nucleophilicity.

Table 1: Quantitative Stability of BCMT (1 mM) at 25°C
Buffer System (50 mM)pHBuffer NucleophilicityHalf-Life ( t1/2​ )Primary Degradation Pathway
Sodium Acetate 4.5Very Low> 48 hours Slow Hydrolysis
HEPES 7.4Low (Sterically hindered)~ 4.5 hours Hydrolysis
Sodium Phosphate 7.4Low~ 3.2 hours Hydrolysis
Tris-HCl 7.4High (Primary Amine)< 15 minutes Aminolysis (Tris-adduct)
Table 2: Buffer Selection Guide
ApplicationRecommended BufferBuffers to AvoidRationale
Stock Solution Storage Anhydrous DMSO or DMFAll aqueous buffersBCMT must be kept completely free of water to prevent baseline hydrolysis prior to use.
Slow Bioconjugation Sodium Acetate (pH 4.5)Phosphate, TrisThe acidic pH suppresses hydroxide concentration, and acetate is a poor nucleophile, preserving the reagent for multi-hour reactions.
Physiological Assays HEPES (pH 7.4)TrisIf physiological pH is mandatory, HEPES is preferred over Phosphate due to slight steric hindrance, but reactions must be completed within 1-2 hours.

Experimental Methodology: Self-Validating Kinetic Assay

To generate reliable degradation kinetics, the analytical protocol must prevent the reagent from continuing to degrade while sitting in the HPLC autosampler. The following protocol is designed as a self-validating system : the addition of 1% formic acid in the quenching step instantly drops the pH below 3.0. This protonates both the buffer amines and the thiazole nitrogen, instantaneously halting both aminolysis and hydrolysis, locking the kinetic state of the sample. If the quench is ineffective, baseline drift and peak tailing will alert the operator to ongoing degradation.

Workflow Prep 1. Buffer Preparation Spike 2. Spike BCMT (1 mM final) Prep->Spike Incubate 3. Incubate (25°C) Spike->Incubate Quench 4. Acid Quench (Formic Acid) Incubate->Quench Analyze 5. HPLC-UV Quantification Quench->Analyze

Step-by-step workflow for the self-validating HPLC-UV kinetic stability assay.

Step-by-Step Protocol
  • Buffer Preparation: Prepare 50 mM solutions of Sodium Acetate (pH 4.5), Sodium Phosphate (pH 7.4), HEPES (pH 7.4), and Tris-HCl (pH 7.4). Equilibrate to 25°C.

  • Reagent Preparation: Prepare a fresh 100 mM stock of BCMT in anhydrous DMSO. Causality note: DMSO is chosen because it is a polar aprotic solvent that fully solubilizes the reagent without acting as a nucleophile.

  • Reaction Initiation: Spike 10 µL of the BCMT stock into 990 µL of each buffer (final concentration: 1 mM BCMT, 1% DMSO). Vortex immediately for 3 seconds.

  • Time-Course Sampling: At designated intervals (0, 15 min, 30 min, 1 h, 2 h, 4 h, 24 h), withdraw a 50 µL aliquot from the reaction vial.

  • Acidic Quenching (Critical Step): Immediately inject the 50 µL aliquot into a vial containing 50 µL of Quench Solution (50% Acetonitrile / 50% Water / 1% Formic Acid).

  • Chromatographic Analysis: Analyze the quenched samples via RP-HPLC-UV (Detection at 254 nm) using a C18 column. Plot the Area Under the Curve (AUC) of the intact BCMT peak against time to calculate the pseudo-first-order degradation half-life.

References

  • Improvement on synthesis process of 5-hydroxymethylthiazole , ResearchGate. 2

  • 1, 3-Dichloropropenes–in the preparation of thiazole derivatives–2-chloro-5-chloromethylthiazole and 5-hydroxymethylthiazole , ResearchGate.3

  • An Efficient Synthesis of N-Methyl Amino Acids by Way of Intermediate 5-Oxazolidinones , ResearchGate. 1

Sources

Safety & Regulatory Compliance

Safety

A Senior Application Scientist's Guide to Handling 4-Bromo-5-(chloromethyl)thiazole: Essential Safety and Operational Protocols

For the experienced researcher, the introduction of any new reagent into a workflow demands a rigorous evaluation of its handling characteristics. 4-Bromo-5-(chloromethyl)thiazole, a halogenated heterocyclic compound, is...

Back to Product Page

Author: BenchChem Technical Support Team. Date: April 2026

For the experienced researcher, the introduction of any new reagent into a workflow demands a rigorous evaluation of its handling characteristics. 4-Bromo-5-(chloromethyl)thiazole, a halogenated heterocyclic compound, is a valuable intermediate in synthetic chemistry, particularly in the development of pharmaceuticals and other bioactive molecules.[1][2] However, its structural motifs—a brominated thiazole ring and a chloromethyl group—necessitate a comprehensive and non-negotiable approach to personal protection and laboratory safety.

This guide moves beyond a simple checklist. It provides a foundational understanding of the risks associated with this class of compounds and details the necessary operational and disposal plans to ensure the safety of all laboratory personnel. The protocols herein are designed to be a self-validating system, grounded in established chemical safety principles.

Hazard Analysis: Understanding the Inherent Risks

The hazards are multifaceted, including acute toxicity through multiple exposure routes, severe corrosive effects on skin and eyes, and potential for allergic reactions.[3][4][5]

Hazard ClassificationGHS Hazard CodeDescription of Risk
Acute Toxicity (Dermal) H311 (Toxic) / H312 (Harmful)Can be toxic or harmful if absorbed through the skin.[3][4][5]
Acute Toxicity (Oral) H302 (Harmful)Harmful if swallowed.[3][4][5][6]
Skin Corrosion / Irritation H314 (Corrosive) / H315 (Irritant)Causes severe skin burns and damage or causes skin irritation.[3][4][5][6]
Serious Eye Damage H318 / H319Causes serious eye damage or serious eye irritation.[4][5][6]
Skin Sensitization H317May cause an allergic skin reaction upon contact.[3][4]
Aquatic Hazard H411Toxic to aquatic life with long-lasting effects.[3][4]

This hazard profile is the cornerstone of our personal protective equipment (PPE) strategy. The goal is to create an impermeable barrier between the researcher and the chemical, mitigating all potential routes of exposure.

Core Directive: Personal Protective Equipment (PPE)

The selection of PPE is not merely a procedural step but the primary engineering control at the user level. Each component is chosen to counter a specific hazard identified above.

Hand Protection: The First Line of Defense
  • Requirement: Double-gloving with nitrile gloves.

  • Causality: The primary risk is dermal absorption and severe skin corrosion.[3][4] A single glove can fail or be compromised without immediate notice. Double-gloving provides a critical layer of redundancy. Nitrile is recommended as an excellent general-use glove for a wide variety of solvents and chemicals.[7]

  • Protocol:

    • Always inspect the outer glove for any signs of degradation, discoloration, or punctures before use.

    • Don the first pair of nitrile gloves, ensuring they are pulled over the cuff of the lab coat sleeve.

    • Don the second pair of gloves over the first.

    • If any contact with the chemical occurs, immediately remove the outer glove, inspect the inner glove, and replace the outer glove with a new one.

    • All gloves must be disposed of as hazardous waste after the procedure is complete or if contamination is suspected.[8]

Eye and Face Protection: Preventing Irreversible Damage
  • Requirement: Chemical splash goggles and a full-face shield.

  • Causality: The risk of causing serious, potentially irreversible eye damage is high.[4][5] Standard safety glasses do not provide adequate protection from splashes. A face shield is mandatory to protect the entire face from splashes during transfers or in the event of an unforeseen reaction.

  • Protocol:

    • Wear flexible-fitting, hooded-ventilation chemical splash goggles that conform to ANSI Z87.1 or EN 166 standards.[9][10]

    • Wear a full-face shield over the goggles whenever handling the neat compound or concentrated solutions.[8]

    • Ensure an eyewash station is unobstructed and has been tested within the last month before beginning any work.

Body Protection: Shielding Against Spills and Splashes
  • Requirement: A flame-resistant laboratory coat with closed cuffs and appropriate full-length clothing.

  • Causality: Protects the skin on the arms and body from accidental contact. The use of personal clothing made of synthetic materials can be hazardous as many solvents can dissolve them, and they can melt to the skin in a fire.

  • Protocol:

    • Always wear a clean, flame-resistant lab coat.

    • Ensure the lab coat is fully buttoned and the sleeves are not rolled up.

    • Wear long pants and closed-toe shoes made of a non-porous material.[10][11] Sandals and absorbent shoes are strictly forbidden.[10]

Respiratory Protection: A Critical Precaution
  • Requirement: All handling of 4-Bromo-5-(chloromethyl)thiazole must be performed inside a certified chemical fume hood.

  • Causality: While it may be a solid or liquid, the potential for aerosol, vapor, or dust formation during handling presents a significant inhalation hazard.[8][12] Structurally similar compounds are noted to cause respiratory irritation.[12][13]

  • Protocol:

    • Verify the fume hood has a current certification sticker and that the airflow monitor indicates it is functioning correctly.

    • Work with the sash at the lowest practical height, and always at or below the marked maximum safe working height.

    • Keep the compound at least 6 inches (15 cm) inside the fume hood to ensure proper capture of any fumes or dust.

Operational Plan: A Step-by-Step Workflow

A systematic workflow minimizes the risk of error and exposure. The following protocol should be adopted for all procedures involving this compound.

G cluster_prep Preparation Phase cluster_handling Handling Phase (in Fume Hood) cluster_cleanup Post-Handling Phase prep_space 1. Prepare Workspace - Clear area of unnecessary items - Verify fume hood function - Position spill kit don_ppe 2. Don Full PPE - Inner & Outer Gloves - Lab Coat - Goggles & Face Shield prep_space->don_ppe Ensure safety first handle_chem 3. Handle Chemical - Weigh/measure carefully - Keep containers closed - Perform reaction don_ppe->handle_chem decon 4. Decontaminate - Clean workspace with appropriate solvent - Decontaminate equipment handle_chem->decon doff_ppe 5. Doff PPE - Remove outer gloves - Remove face shield/goggles - Remove lab coat - Remove inner gloves decon->doff_ppe wash 6. Wash Hands Thoroughly doff_ppe->wash

Caption: Standard workflow for handling hazardous chemicals.

Emergency Response Protocol

In the event of an exposure or spill, a rapid and correct response is critical.

Exposure First Aid
  • Skin Contact: Immediately flush the affected area with copious amounts of water for at least 15 minutes while removing contaminated clothing.[14] Seek immediate medical attention.[3]

  • Eye Contact: Immediately flush eyes with plenty of water for at least 15 minutes, occasionally lifting the upper and lower eyelids. Remove contact lenses if present and easy to do.[8] Seek immediate specialist medical attention.[3]

  • Inhalation: Move the person into fresh air. If not breathing, give artificial respiration. Seek immediate medical attention.[8][15]

  • Ingestion: Do NOT induce vomiting. Rinse mouth with water. Never give anything by mouth to an unconscious person.[13] Call a poison control center or doctor immediately.[14]

G cluster_emergency Emergency Response Flowchart start Exposure or Spill Occurs spill Is it a major spill? start->spill exposure Is there personnel exposure? start->exposure spill_yes Evacuate Area Alert EH&S spill->spill_yes Yes spill_no Contain with spill kit Decontaminate Area spill->spill_no No exp_skin Skin Contact: Flush 15+ min exposure->exp_skin Skin exp_eye Eye Contact: Flush 15+ min exposure->exp_eye Eye exp_inhale Inhalation: Move to Fresh Air exposure->exp_inhale Inhalation med_attn Seek Immediate Medical Attention exp_skin->med_attn exp_eye->med_attn exp_inhale->med_attn

Caption: Decision-making flowchart for emergency situations.

Disposal Plan: Responsible Waste Management

Due to its toxicity to aquatic life, improper disposal of 4-Bromo-5-(chloromethyl)thiazole and associated materials can have lasting environmental effects.[3]

  • Chemical Waste:

    • All solutions and neat compound must be collected in a dedicated, sealed, and clearly labeled hazardous waste container. The label should read "Hazardous Waste: 4-Bromo-5-(chloromethyl)thiazole" and include the appropriate hazard pictograms (e.g., Toxic, Corrosive, Environmental Hazard).

    • Do not mix with incompatible waste streams. Consult your institution's Environmental Health & Safety (EH&S) department for specific guidance.

  • Contaminated Materials:

    • All disposable items that have come into contact with the chemical, including gloves, paper towels, and pipette tips, must be disposed of in a solid hazardous waste container.[8]

    • Do not place contaminated items in the regular trash.

  • Empty Containers:

    • Empty containers must be triple-rinsed with a suitable solvent (e.g., acetone or ethanol). The rinsate must be collected and disposed of as hazardous chemical waste.

    • After rinsing, the container should be disposed of according to your institution's EH&S guidelines.

By adhering to these rigorous safety, operational, and disposal protocols, researchers can confidently and safely utilize 4-Bromo-5-(chloromethyl)thiazole in their work, advancing scientific discovery while maintaining the highest standards of laboratory safety.

References

  • NextSDS. (n.d.). 4-bromo-2-chloro-5-methyl-1,3-thiazole — Chemical Substance Information.
  • NextSDS. (n.d.). 5-bromo-4-(chloromethyl)-1,3-thiazole — Chemical Substance Information.
  • Apollo Scientific. (n.d.). SAFETY DATA SHEET: 2-CHLORO-5-(CHLOROMETHYL)-1,3-THIAZOLE.
  • Angene Chemical. (2021, May 1). Safety Data Sheet.
  • Fisher Scientific. (n.d.). SAFETY DATA SHEET.
  • Molport. (n.d.). 4-bromo-5-(chloromethyl)-1,3-thiazole | 1352041-45-2.
  • EvitaChem. (n.d.). Buy 4-Bromo-5-(bromomethyl)thiazole (EVT-13791390).
  • Federal Office of Consumer Protection and Food Safety (BVL). (n.d.). Personal protective equipment when handling plant protection products.
  • International Association of Oil & Gas Producers (IOGP). (n.d.). 9. Personal Protective Equipment.
  • CymitQuimica. (2024, December 19). Safety Data Sheet.
  • University of Colorado Boulder, Department of Chemistry. (n.d.). Protective Gear.
  • Fisher Scientific. (2010, July 9). SAFETY DATA SHEET: 4-Bromothiazole.
  • University of Arizona, Research Laboratory & Safety Services. (2015, July 22). Personal Protective Equipment Selection Guide.
  • Angene Chemical. (2024, October 19). Safety Data Sheet.
  • Fisher Scientific. (2024, February 2). SAFETY DATA SHEET: Ethyl 2-bromo-4-methylthiazole-5-carboxylate.
  • ChemicalBook. (2026, January 12). 3-BROMO-5-CHLORO-1,2,4-THIADIAZOLE | 37159-60-7.
  • TCI EUROPE N.V. (2025, May 28). SAFETY DATA SHEET: 2-Chloro-5-(chloromethyl)thiazole.

Sources

© Copyright 2026 BenchChem. All Rights Reserved.